7-Deaza-7-Iodo-2',3'-dideoxyadenosine

Core Science & Biosynthesis

An In-Depth Technical Guide to 7-Deaza-7-Iodo-2',3'-dideoxyadenosine

For Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of medicinal chemistry and molecular biology, nucleoside analogs represent a cornerstone of therapeutic and diagnostic innovation. Among these, modifications to the purine core and the sugar moiety have yielded compounds with profound biological activities. This guide focuses on a molecule of significant interest: 7-Deaza-7-Iodo-2',3'-dideoxyadenosine. The strategic replacement of the N7 nitrogen with a carbon atom to form the 7-deazapurine (pyrrolo[2,3-d]pyrimidine) scaffold, combined with the absence of hydroxyl groups at the 2' and 3' positions of the ribose sugar and the introduction of an iodine atom at the 7-position, culminates in a molecule with unique physicochemical properties and therapeutic potential. This document serves as a comprehensive technical resource, elucidating the structure, synthesis, characterization, and applications of this important nucleoside analog.

Molecular Structure and Physicochemical Properties

7-Deaza-7-Iodo-2',3'-dideoxyadenosine is a synthetic nucleoside analog characterized by three key structural modifications from its parent molecule, adenosine.

• The 7-Deazapurine Core: The replacement of the nitrogen atom at the 7-position of the purine ring with a carbon atom forms a pyrrolo[2,3-d]pyrimidine ring system. This modification alters the electronic properties of the nucleobase, affecting its hydrogen bonding capabilities and stacking interactions within a DNA duplex.

• The 2',3'-Dideoxyribose Moiety: The absence of hydroxyl groups at both the 2' and 3' positions of the ribose sugar is a critical feature. The lack of a 3'-hydroxyl group makes it a potent chain terminator of DNA synthesis, as it prevents the formation of a phosphodiester bond with an incoming nucleotide.[1][2]

• The 7-Iodo Substituent: The introduction of a bulky iodine atom at the 7-position of the deazapurine ring offers a site for further chemical modification through cross-coupling reactions. This functional handle allows for the attachment of various moieties, such as fluorophores or ligands, making it a versatile building block in the synthesis of functionalized oligonucleotides.

A summary of the key physicochemical properties is presented in the table below.

Property	Value
Molecular Formula	C₁₁H₁₃IN₄O₂
Molecular Weight	360.15 g/mol
CAS Number	114748-70-8
Appearance	White to off-white crystalline powder
Solubility	Soluble in methanol

Synthesis and Characterization

The synthesis of 7-Deaza-7-Iodo-2',3'-dideoxyadenosine is a multi-step process that typically starts from a more readily available nucleoside. A plausible synthetic route involves the iodination of a 7-deaza-2',3'-dideoxyadenosine precursor.

Conceptual Synthetic Pathway

A likely synthetic approach begins with the commercially available 2',3'-dideoxyadenosine. The initial step would be the conversion of 2',3'-dideoxyadenosine to its 7-deaza analog, 2',3'-dideoxytubercidin. Subsequent iodination of the 7-deazapurine ring system at the 7-position would yield the final product.

Caption: Conceptual synthesis of 7-Deaza-7-Iodo-2',3'-dideoxyadenosine.

Characterization

The structural confirmation of 7-Deaza-7-Iodo-2',3'-dideoxyadenosine relies on a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the protons of the dideoxyribose sugar and the pyrrolo[2,3-d]pyrimidine base. The absence of signals corresponding to the 2'- and 3'-hydroxyl protons would be a key indicator of the dideoxy structure. The chemical shifts of the aromatic protons on the nucleobase would be influenced by the presence of the iodine atom.

  • ¹³C NMR: The carbon NMR spectrum would provide information on the carbon skeleton of the molecule, with distinct signals for the sugar and base carbons.

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the compound. High-resolution mass spectrometry (HRMS) would provide the exact mass, confirming the elemental composition of C₁₁H₁₃IN₄O₂.

Applications in Research and Development

The unique structural features of 7-Deaza-7-Iodo-2',3'-dideoxyadenosine make it a valuable tool in several areas of research and drug development.[3]

Chain Terminator in DNA Sequencing

As a dideoxynucleoside, 7-Deaza-7-Iodo-2',3'-dideoxyadenosine can function as a chain terminator in Sanger DNA sequencing.[1][2][4] When incorporated into a growing DNA strand by a DNA polymerase, the absence of a 3'-hydroxyl group prevents the addition of the next nucleotide, leading to the termination of the chain. The use of 7-deazapurine analogs in sequencing can also be advantageous in resolving regions of high GC content that are prone to compression artifacts in polyacrylamide gel electrophoresis.[5]

Antiviral Drug Development

Dideoxynucleosides are a well-established class of antiviral agents, particularly against retroviruses like HIV.[6][7] These compounds act as chain terminators of viral reverse transcriptase, thereby inhibiting viral replication. While the specific antiviral activity of 7-Deaza-7-Iodo-2',3'-dideoxyadenosine is not extensively documented in readily available literature, its structural similarity to other potent antiviral nucleoside analogs suggests it as a candidate for antiviral research.[8][9][10] The 7-deaza modification can sometimes confer resistance to deamination by adenosine deaminase, which can improve the pharmacokinetic profile of the drug.[8]

Precursor for Modified Oligonucleotides

The iodo group at the 7-position serves as a versatile handle for post-synthetic modification of oligonucleotides. Through transition metal-catalyzed cross-coupling reactions, a wide array of functional groups can be introduced at this position. This allows for the site-specific labeling of DNA with probes, dyes, or other reporter molecules, which is invaluable for various diagnostic and research applications.[11]

Experimental Protocols

Incorporation into Oligonucleotides via Phosphoramidite Chemistry

The incorporation of 7-Deaza-7-Iodo-2',3'-dideoxyadenosine into a synthetic oligonucleotide requires its conversion to a phosphoramidite building block.

Step 1: Synthesis of the 5'-O-DMT-7-Deaza-7-Iodo-2',3'-dideoxyadenosine

• Protect the 5'-hydroxyl group of 7-Deaza-7-Iodo-2',3'-dideoxyadenosine with a dimethoxytrityl (DMT) group by reacting it with DMT-Cl in the presence of a base like pyridine.

• Purify the product by column chromatography.

Step 2: Phosphitylation

• React the 5'-O-DMT protected nucleoside with a phosphitylating agent, such as 2-cyanoethyl N,N-diisopropylchlorophosphoramidite, in an anhydrous solvent and in the presence of a non-nucleophilic base (e.g., diisopropylethylamine).

• Purify the resulting phosphoramidite, typically by precipitation or flash chromatography.

Step 3: Automated Oligonucleotide Synthesis

The synthesized phosphoramidite can then be used in a standard automated DNA synthesizer. The synthesis cycle involves:

• Detritylation: Removal of the DMT group from the 5'-hydroxyl of the growing oligonucleotide chain attached to a solid support.

• Coupling: Addition of the phosphoramidite of 7-Deaza-7-Iodo-2',3'-dideoxyadenosine, activated by a catalyst like tetrazole, to the deprotected 5'-hydroxyl group.

• Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of deletion mutants.

• Oxidation: Conversion of the phosphite triester linkage to a more stable phosphate triester using an oxidizing agent like iodine.

This cycle is repeated until the desired oligonucleotide sequence is synthesized.

Caption: The four-step cycle of phosphoramidite-based oligonucleotide synthesis.

Conclusion

7-Deaza-7-Iodo-2',3'-dideoxyadenosine is a synthetically valuable nucleoside analog with a unique combination of structural features. Its role as a DNA chain terminator, coupled with the potential for post-synthesis modification via its iodo group, makes it a powerful tool for researchers in molecular biology, diagnostics, and drug discovery. Further investigation into its biological activities, particularly as an antiviral or anticancer agent, is warranted and holds the promise of yielding novel therapeutic leads. This guide provides a foundational understanding of this molecule, intended to facilitate its application in cutting-edge scientific research.

References

• Herdewijn, P., Pauwels, R., Baba, M., Balzarini, J., & De Clercq, E. (1988). Investigations on the anti-HIV activity of 2',3'-dideoxyadenosine analogues with modifications in either the pentose or purine moiety. Potent and selective anti-HIV activity of 2,6-diaminopurine 2',3'-dideoxyriboside. Biochemical Pharmacology, 37(7), 1317-25. [Link]

• Herdewijn, P., Pauwels, R., Baba, M., Balzarini, J., & De Clercq, E. (1987). Synthesis and anti-HIV activity of various 2'- and 3'-substituted 2',3'-dideoxyadenosines: a structure-activity analysis. Journal of Medicinal Chemistry, 30(11), 2131-7. [Link]

• Gao, W. Y., Shirasaka, T., Johns, D. G., Broder, S., & Mitsuya, H. (1995). Potent activity of 2'-beta-fluoro-2',3'-dideoxyadenosine against human immunodeficiency virus type 1 infection in hu-PBL-SCID mice. Antimicrobial Agents and Chemotherapy, 39(11), 2339-44. [Link]

• Scott, E. C., & Sommadossi, J. P. (1997). Intracellular Metabolism of β-l-2′,3′-Dideoxyadenosine: Relevance to Its Limited Antiviral Activity. Antimicrobial Agents and Chemotherapy, 41(5), 1050-1056. [Link]

• Vince, R., & Hua, M. (1990). Synthesis of the 2-chloro analogues of 3'-deoxyadenosine, 2',3'-dideoxyadenosine, and 2',3'-didehydro-2',3'-dideoxyadenosine as potential anti-HIV agents. Journal of Medicinal Chemistry, 33(1), 17-21. [Link]

• Mizusawa, S., Nishimura, S., & Seela, F. (1986). Improvement of the dideoxy chain termination method of DNA sequencing by use of deoxy-7-deazaguanosine triphosphate in place of dGTP. Nucleic Acids Research, 14(3), 1319-1324. [Link]

• Genprice Inc. (n.d.). 7-Iodo-2',3'-dideoxy-7-deazaadenosine. Retrieved from [Link]

• Sigut Labs. (n.d.). 7-iodo-7-deaza-2'-deoxyadenosine – CAS 166247-63-8. Retrieved from [Link]

• ChemGenes. (n.d.). 7-Deaza-7-Iodo deoxy Adenosine. Retrieved from [Link]

• Geneyan Biotech Corporation. (2018, September 11). 7-Deaza-2',3'-Dideoxy-7-Iodo-Adenosine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 124396401, (2S,3R,5S)-7-Deaza-2'-deoxy-7-iodoadenosine. Retrieved from [Link].

• CD Genomics. (n.d.). Dideoxy Sequencing: How Chain Termination Revolutionized DNA Analysis. Retrieved from [Link]

• Wikipedia. (2023, December 27). Sanger sequencing. Retrieved from [Link]

• J&K Scientific. (n.d.). 7-Deaza-2'-deoxy-7-iodoadenosine. Retrieved from [Link]

• Sanger, F., Nicklen, S., & Coulson, A. R. (1977). DNA sequencing with chain-terminating inhibitors. Proceedings of the National Academy of Sciences, 74(12), 5463-5467. [Link]

• Franck, A. D. C., et al. (2022). Sustainable Protocol for the Synthesis of 2′,3′-Dideoxynucleoside and 2′,3′-Didehydro-2′,3′-dideoxynucleoside Derivatives. Molecules, 27(19), 6539. [Link]

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• 4. 7-Iodo-2',3'-dideoxy-7-deazaadenosine | Gen [gen.genprice.com]
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• 8. Investigations on the anti-HIV activity of 2',3'-dideoxyadenosine analogues with modifications in either the pentose or purine moiety. Potent and selective anti-HIV activity of 2,6-diaminopurine 2',3'-dideoxyriboside - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Synthesis of the 2-chloro analogues of 3'-deoxyadenosine, 2',3'-dideoxyadenosine, and 2',3'-didehydro-2',3'-dideoxyadenosine as potential antiviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Guide: Physical and Chemical Properties of 7-Deaza-7-iodo-2',3'-dideoxyadenosine

Executive Summary

7-Deaza-7-iodo-2',3'-dideoxyadenosine (7-I-dd7A) is a specialized nucleoside analog that serves as a cornerstone in modern genomic analysis and therapeutic development.[1] It functions primarily as a chain-terminating substrate in DNA sequencing and a modifiable scaffold for fluorescence labeling.

Its structural deviation from natural adenosine—specifically the replacement of Nitrogen-7 with a Carbon-Iodine moiety—confers two critical advantages:

• Elimination of Hoogsteen Base Pairing: The 7-deaza modification prevents the formation of secondary structures (hairpins) in GC-rich DNA regions, resolving "band compression" artifacts in electrophoretic sequencing.

• Orthogonal Reactivity: The iodine atom at the 7-position acts as a high-fidelity handle for palladium-catalyzed cross-coupling (Sonogashira), allowing the attachment of bulky fluorophores without disrupting Watson-Crick base pairing.

This guide details the physicochemical profile, reactivity, and handling protocols for 7-I-dd7A, designed for researchers in genomics and medicinal chemistry.

Part 1: Chemical Identity & Structural Analysis

Nomenclature & Classification[2]

• IUPAC Name: (2R,3S,5R)-5-(4-amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol (Note: "dideoxy" implies the absence of hydroxyls at 2' and 3', but standard nomenclature often retains the ribose numbering convention; strictly, it is 2',3'-dideoxy).[]

• Common Name: 7-Deaza-7-iodo-2',3'-dideoxyadenosine.

• CAS Number: 114748-70-8.[1]

• Molecular Formula:

• Molecular Weight: 360.15 g/mol .[1]

Structural Visualization

The following diagram illustrates the core structure, highlighting the functional modifications that dictate its chemical behavior.

Figure 1: Structural decomposition of 7-I-dd7A highlighting functional moieties.

Part 2: Physical Properties[4]

The physical constants of 7-I-dd7A are dictated by the heavy iodine atom and the lipophilic nature of the dideoxyribose.

Property	Value / Characteristic	Experimental Note
Appearance	White to off-white crystalline powder	Light sensitive; may yellow upon prolonged exposure.
Solubility	Soluble in DMSO, DMF, Methanol.	Sparingly soluble in water. Prepare stocks in DMSO.
Melting Point	> 200°C (Decomposes)	Nucleosides typically char/decompose before distinct melting.
UV	~272 nm (in MeOH/Water)	Bathochromic shift vs. Adenosine (260 nm) due to I-substitution.
Extinction Coeff.[3][4][5][6][7][8][9] ( )	~11,300 - 12,000	Value at . Use for conc. calc.
pKa	~4.0 (N1 protonation)	Iodine is electron-withdrawing, slightly lowering pKa vs Adenosine.

Expert Insight: The UV absorption spectrum is critical for concentration determination.[4][5][9] Unlike standard DNA (measured at 260 nm), 7-deaza-7-iodo purines exhibit a spectral shift. When quantifying stocks, measure at the specific

(272 nm) rather than 260 nm for maximum accuracy.

Part 3: Chemical Properties & Reactivity

Stability of the N-Glycosidic Bond

Standard purine dideoxynucleosides (like ddA) are susceptible to acid-catalyzed depurination (cleavage of the glycosidic bond).

• Mechanism: Protonation of N7 in natural purines destabilizes the bond.

• 7-Deaza Advantage: In 7-I-dd7A, the N7 is replaced by a Carbon (C7). This renders the glycosidic bond significantly more resistant to enzymatic and chemical hydrolysis . This stability is vital during the harsh conditions of solid-phase DNA synthesis or high-temperature sequencing cycles.

Palladium-Catalyzed Cross-Coupling (Sonogashira)

The iodine atom at C7 is chemically "soft" and highly reactive toward Palladium(0). This allows for the Sonogashira coupling of terminal alkynes (e.g., propargyl-amines linked to fluorophores) directly to the nucleobase.

Reaction Scheme:

Chain Termination Mechanism

The 2',3'-dideoxyribose lacks the 3'-hydroxyl group required for phosphodiester bond formation.

• Action: DNA Polymerase incorporates the 5'-triphosphate form of 7-I-dd7A into a growing DNA strand.

• Result: The absence of the 3'-OH prevents nucleophilic attack on the next incoming dNTP, causing immediate chain termination.

Part 4: Experimental Protocols

Protocol A: Stock Solution Preparation

Objective: Create a stable 10 mM stock solution for downstream enzymatic or synthetic applications.

• Weighing: Accurately weigh 3.6 mg of 7-I-dd7A powder.

• Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide) or DMF. Avoid water for initial solubilization to prevent precipitation.

• Dissolution: Add 1.0 mL of DMSO. Vortex vigorously for 30 seconds.

  • Note: If the solution remains cloudy, warm gently to 37°C for 2 minutes.

• Quantification: Dilute 1

  L of stock into 999 L of buffer (1:1000 dilution). Measure UV absorbance at 272 nm.

  • Concentration (M) =

    .

• Storage: Aliquot into light-protective (amber) tubes and store at -20°C. Stable for >1 year.

Protocol B: Sonogashira Coupling (Dye Labeling)

Objective: Attach a fluorescent linker to the 7-position.

Figure 2: Synthetic workflow for converting 7-I-dd7A into a dye-labeled terminator.

Part 5: Handling & Safety

Light Sensitivity

The Carbon-Iodine bond is photolabile. Exposure to strong UV or ambient light for extended periods can lead to homolytic cleavage of the iodine, generating radical species that degrade the compound.

• Requirement: Always work in low-light conditions or use amber glassware. Wrap columns/flasks in aluminum foil during synthesis.

Storage Stability

• Solid State: Stable at -20°C for 2+ years if kept dry and dark.

• Solution: DMSO stocks are stable at -20°C. Avoid repeated freeze-thaw cycles, which can introduce moisture and lead to gradual hydrolysis (though reduced compared to native purines).

References

• Seela, F., & Kehne, A. (1987). Palindromic octamers containing 7-deaza-2'-deoxyguanosine: synthesis, thermodynamic stability, and resistance to EcoRI. Biochemistry, 26(8), 2232–2238.

• Prober, J. M., et al. (1987). A system for rapid DNA sequencing with fluorescent chain-terminating dideoxynucleotides. Science, 238(4825), 336-341. Link (Establishes the use of dye-terminators).

• Hobbs, F. W. (1989). Palladium-catalyzed synthesis of alkynylamino nucleosides. A universal linker for nucleic acids. The Journal of Organic Chemistry, 54(14), 3420-3422. Link (The core Sonogashira protocol for iodinated nucleosides).

• Glen Research. Physicochemical Properties of Modified Nucleosides. Link (Source for UV extinction coefficients of 7-deaza analogs).

• BOC Sciences. 7-Deaza-7-iodo-2'-deoxyadenosine Product Data. (Verification of CAS and physical appearance).

Sources

• 1. chemimpex.com [chemimpex.com]
• 3. glenresearch.com [glenresearch.com]
• 4. larova.com [larova.com]
• 5. Revised UV extinction coefficients for nucleoside-5′-monophosphates and unpaired DNA and RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. UV Absorption and Extinction Coefficients of DNA and RNA [biosyn.com]

7-deaza-7-iodo-2',3'-dideoxyadenosine vs 2',3'-dideoxyadenosine

The following technical guide provides an in-depth analysis comparing 7-deaza-7-iodo-2',3'-dideoxyadenosine (7-I-ddA) and the canonical 2',3'-dideoxyadenosine (ddA). This guide is structured to serve researchers and drug development professionals, focusing on the mechanistic evolution from simple chain terminators to robust, functionalizable scaffolds for automated genomic analysis.

Technical Guide & Comparative Analysis

Executive Summary: The Evolution of Termination

In the landscape of DNA sequencing and nucleoside therapeutics, 2',3'-dideoxyadenosine (ddA) represents the "first-generation" chain terminator—effective but chemically fragile. Its utility is severely limited by the instability of its N-glycosidic bond and the lack of a non-disruptive site for chemical modification.

7-deaza-7-iodo-2',3'-dideoxyadenosine (7-I-ddA) is the "third-generation" solution. By replacing the N7 nitrogen with a carbon atom (7-deaza) and attaching an iodine atom (7-iodo), this molecule solves two critical problems simultaneously:

• Chemical Stability: The 7-deaza modification prevents protonation-induced depurination, rendering the molecule stable under high-temperature cycling (PCR) and acidic conditions (MALDI-MS).

• Functionalization: The iodine atom serves as a reactive "handle" for palladium-catalyzed cross-coupling (Sonogashira), allowing the attachment of bulky fluorophores without disrupting Watson-Crick base pairing.

This guide details the structural causality, synthesis logic, and experimental protocols that make 7-I-ddA the superior scaffold for automated sequencing and advanced labeling applications.

Structural & Chemical Analysis

The functional divergence between ddA and 7-I-ddA stems from specific atomic modifications in the purine ring.

The Instability of ddA

The canonical ddA molecule contains a standard purine ring attached to a dideoxyribose sugar.

• Mechanism of Failure: The N7 position of the purine ring is highly basic. In acidic conditions or at high temperatures (typical of thermal cycling), N7 becomes protonated. This protonation destabilizes the N9-C1' glycosidic bond, leading to depurination (loss of the base).

• Consequence: In sequencing reactions, this results in "background noise" and signal loss.[1] In therapeutic contexts, it reduces the half-life of the active pharmaceutical ingredient (API).

The 7-Deaza-7-Iodo Solution

• 7-Deaza Modification (Stability): Replacing N7 with a carbon atom (C7) removes the basic site. The C7-H bond is not easily protonated. This modification increases the half-life of the glycosidic bond by orders of magnitude, making the molecule robust enough for Taq polymerase cycling protocols.

• 7-Iodo Modification (The Handle): The C7 position projects into the major groove of the DNA double helix. Attaching an iodine atom here provides a site for chemical ligation that is sterically accessible and does not interfere with the hydrogen bonding face (N1/N6) required for base pairing with Thymine.

Comparative Properties Table[2]

Feature	2',3'-dideoxyadenosine (ddA)	7-deaza-7-iodo-2',3'-dideoxyadenosine (7-I-ddA)
N-Glycosidic Bond	Labile (Acid/Heat sensitive)	Hyper-Stable (Resistant to hydrolysis)
Base Pairing	Watson-Crick & Hoogsteen	Watson-Crick Only (Reduces secondary structure artifacts)
Major Groove	Unoccupied	Occupied by Iodine (Ready for functionalization)
Polymerase Km	Low (Native affinity)	Moderate (Requires engineered polymerases, e.g., T7 Sequenase)
Primary Application	Manual Sequencing (Radioactive)	Automated Sequencing (Fluorescent Scaffold)
Chemical Reactivity	Inert to coupling	Reactive (Pd-catalyzed Cross-Coupling)

Mechanistic Implications & Signaling

The following Graphviz diagram illustrates the structural evolution and the "Functionalization Logic" that transforms a simple terminator into a sophisticated probe.

Caption: Structural evolution from the unstable ddA to the functionalized Dye-Terminator, highlighting the stabilization and activation steps.

Experimental Protocols

Synthesis of the Triphosphate (ddIATP)

The nucleoside 7-I-ddA must be converted to its triphosphate form (ddIATP) to be recognized by DNA polymerases.

Reagents: 7-I-ddA, POCl3 (Phosphoryl chloride), Tributylammonium pyrophosphate, Trimethyl phosphate.

• Dissolution: Dissolve 7-I-ddA (0.5 mmol) in anhydrous trimethyl phosphate (5 mL) under Argon.

• Phosphorylation: Cool to 0°C. Add POCl3 (1.5 eq) dropwise. Stir for 3 hours. Note: The 7-deaza ring is electron-rich; monitor for side reactions.

• Pyrophosphorylation: Add a solution of tributylammonium pyrophosphate (5 eq) in DMF. Stir vigorously for 10 minutes.

• Quench: Quench with 1M TEAB (Triethylammonium bicarbonate) buffer (pH 7.5).

• Purification: Isolate via DEAE-Sephadex ion-exchange chromatography using a linear gradient of TEAB (0.1M to 1.0M).

• Yield Check: Verify triphosphate formation via ³¹P-NMR (expect three peaks: α, β, γ).

Sonogashira Coupling (Dye Attachment)

This protocol describes attaching a fluorescein-alkyne linker to the 7-position.

Reagents: 7-I-ddATP (from above), Fluorescein-propargylamide, Pd(PPh3)4 (Catalyst), CuI (Co-catalyst), Triethylamine.

• Reaction Mix: In a dry flask, combine 7-I-ddATP (10 µmol) and Fluorescein-propargylamide (12 µmol) in degassed DMF/Water (80:20).

• Catalyst Addition: Add Pd(PPh3)4 (5 mol%) and CuI (10 mol%). Add Triethylamine (5 eq).

• Incubation: Stir at room temperature for 4 hours in the dark. Critical: The iodine is a good leaving group, but the reaction must be anaerobic to preserve the catalyst.

• Purification: The product (F-ddATP) is highly charged and fluorescent. Purify via RP-HPLC (C18 column) using a gradient of Acetonitrile in 0.1M TEAA (Triethylammonium acetate).

• Validation: Confirm mass via MALDI-TOF and fluorescence emission at 520 nm.

Automated Cycle Sequencing Workflow

System: Capillary Electrophoresis (e.g., ABI 3730). Enzyme: ThermoSequenase (Taq mutant F667Y). Note: Wild-type Taq discriminates against ddNTPs; F667Y mutant accepts them.

• Master Mix: Combine:

  • Template DNA (200 ng)

  • Primer (3.2 pmol)

  • Buffer (Tris-HCl pH 9.0, MgCl2)

  • dNTP mix (dATP, dCTP, dGTP, dTTP)

  • Terminator Mix: 7-deaza-7-dye-ddATP, -ddGTP, -ddCTP, -ddTTP (each with a unique fluorophore).

• Cycling:

  • 96°C (10s) - Denature

  • 50°C (5s) - Anneal

  • 60°C (4 min) - Extend (Repeat 25 cycles)

• Clean-up: Ethanol precipitation or Sephadex G-50 spin column to remove unincorporated dye-terminators (crucial to prevent "dye blobs" in data).

• Detection: Load onto capillary array. The 7-deaza modification ensures the fragments migrate predictably without secondary structure compression.

Visualizing the Sequencing Reaction

The following diagram details the molecular competition occurring inside the thermal cycler.

Caption: The stochastic competition between extenders (dNTPs) and the modified terminator (7-I-ddA derivative) determines fragment length.

References

• Prober, J. M., et al. (1987). "A system for rapid DNA sequencing with fluorescent chain-terminating dideoxynucleotides." Science, 238(4825), 336-341. Link

• Seela, F., & Kehne, A. (1987). "Palindromic octamers containing 7-deaza-2'-deoxyguanosine: synthesis, thermodynamic stability, and resistance to EcoRI." Biochemistry, 26(8), 2232-2238. Link

• Rosenblum, B. B., et al. (1997). "New dye-labeled terminators for improved DNA sequencing patterns."[2] Nucleic Acids Research, 25(22), 4500-4504. Link

• Tabor, S., & Richardson, C. C. (1995). "A single residue in DNA polymerases of the Escherichia coli DNA polymerase I family is critical for distinguishing between deoxy- and dideoxyribonucleotides." Proceedings of the National Academy of Sciences, 92(14), 6339-6343. Link

• Jena Bioscience. "7-Deaza-7-iodo-dATP: Structure and Applications." Product Datasheet. Link

Sources

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• 2. bdt.semi.ac.cn [bdt.semi.ac.cn]

Technical Guide: 7-Deaza-7-Iodo-2',3'-Dideoxyadenosine in Molecular Biology

The following technical guide details the applications, mechanisms, and protocols for 7-deaza-7-iodo-2',3'-dideoxyadenosine (7-deaza-7-iodo-ddA), a critical reagent in genomic analysis and chemical biology.

[1]

Executive Summary

7-deaza-7-iodo-2',3'-dideoxyadenosine is a specialized purine nucleoside analogue that serves as a foundational scaffold in modern DNA sequencing technologies.[] While it possesses intrinsic antiviral properties as a chain terminator, its primary utility lies in its unique structural chemistry:

• The 7-Deaza Modification: Replaces the N7 nitrogen with carbon, preventing Hoogsteen base-pairing and stabilizing the N-glycosidic bond.[] This eliminates "band compression" artifacts in GC-rich sequencing.[]

• The 7-Iodo Handle: Provides a reactive site for Palladium-catalyzed cross-coupling (e.g., Sonogashira), allowing the attachment of bulky fluorophores without disrupting Watson-Crick base pairing.[]

• The 2',3'-Dideoxy Ribose: Lacks the 3'-hydroxyl group, functioning as an obligate chain terminator essential for Sanger sequencing.

This guide provides the technical roadmap for utilizing this molecule in dye-terminator synthesis and high-precision genetic analysis.[]

Chemical & Physical Properties[1]

Property	Specification
Chemical Formula	C₁₁H₁₃IN₄O₂
Molecular Weight	360.15 g/mol
Base Analogue	7-deazaadenine (Pyrrolo[2,3-d]pyrimidine)
Sugar Moiety	2',3'-dideoxyribose
Key Functionality	Chain termination (3'-H); Cross-coupling site (7-I)
Solubility	Soluble in DMSO, DMF; moderately soluble in water
Stability	Higher hydrolytic stability of the N-glycosidic bond compared to dATP

Core Application: Synthesis of Dye-Labeled Terminators

The 7-iodo position is the industry-standard attachment point for fluorescent dyes.[] Unlike the N6 position, modifications at C7 project into the major groove of the DNA helix, minimizing steric interference with DNA polymerase active sites.

Protocol: Sonogashira Cross-Coupling

Objective: Conjugate a propargyl-amine linker or dye-alkyne to 7-deaza-7-iodo-ddA.[]

Reagents:

• Substrate: 7-deaza-7-iodo-ddA (or its 5'-triphosphate form, though nucleoside coupling is often preferred for stability).[]

• Alkyne: Propargyl-trifluoroacetamide (linker) or Dye-alkyne.[]

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄].

• Co-catalyst: Copper(I) iodide (CuI).[2]

• Base: Triethylamine (Et₃N).

• Solvent: Anhydrous DMF (Dimethylformamide).

Step-by-Step Methodology:

• Preparation: In a flame-dried flask under Argon, dissolve 7-deaza-7-iodo-ddA (0.1 mmol) in anhydrous DMF (2 mL).

• Activation: Add CuI (0.02 mmol) and Et₃N (0.2 mmol). Stir for 5 minutes.

• Coupling: Add the terminal alkyne (0.12 mmol) followed by Pd(PPh₃)₄ (0.01 mmol).

• Reaction: Stir at room temperature for 4–6 hours. Monitor by TLC or LC-MS for the disappearance of the starting iodide.

• Purification: Evaporate solvent under reduced pressure. Purify via silica gel chromatography (DCM/MeOH gradient).

• Conversion: If starting with the nucleoside, convert to the 5'-triphosphate (ddATP analogue) using the Ludwig-Eckstein procedure (POCl₃ followed by tributylammonium pyrophosphate) before enzymatic use.

Expert Insight: Strict exclusion of oxygen is critical to prevent homocoupling of the alkyne (Glaser coupling), which wastes the expensive dye/linker reagent.

Application: Sanger Sequencing & Genotyping[1]

In automated sequencing, this molecule (as the triphosphate 7-deaza-7-iodo-ddATP) acts as the "A" terminator.[]

Mechanism of Action[3]

• Incorporation: The DNA polymerase incorporates the analogue opposite a Thymine (T) on the template strand.

• Termination: The lack of a 3'-OH group prevents phosphodiester bond formation with the next nucleotide, halting elongation.

• Detection: The fluorophore attached to the 7-position emits a specific signal (e.g., green for Fluorescein-family dyes) detected by the capillary electrophoresis instrument.

Critical Reagent: Polymerase Selection

Native Taq polymerase discriminates against dideoxy nucleotides (incorporating dNTPs ~1000x faster).

• Required Enzyme: A "Sequenase" variant (e.g., Taq F667Y).

• Mutation Logic: The Phenylalanine-to-Tyrosine mutation at position 667 reduces steric hindrance in the nucleotide binding pocket, allowing efficient incorporation of ddNTPs and bulky dye-labeled analogs.[]

Experimental Workflow: Cycle Sequencing

Reaction Mix (20 µL):

• Template DNA: 200 ng (plasmid) or 20 ng (PCR product).

• Primer: 3.2 pmol.

• Terminator Mix: Contains dNTPs (A, C, G, T) and dye-labeled ddNTPs (including 7-deaza-7-iodo-ddATP-Dye ).[]

• Buffer: Tris-HCl pH 9.0, MgCl₂ (2.5 mM).[]

• Enzyme: Thermo Sequenase II or equivalent.

Cycling:

• 96°C for 1 min (Denaturation).

• 25 Cycles:

  • 96°C for 10 sec.

  • 50°C for 5 sec (Annealing).

  • 60°C for 4 min (Extension/Termination).

Visualizations

Diagram 1: The Sequencing Logic

This diagram illustrates the pathway from the chemical reagent to the data output.

Caption: Workflow showing the role of 7-deaza-7-iodo-ddATP as a chain terminator in automated sequencing.

Diagram 2: Chemical Functionalization Strategy

This diagram details the Sonogashira coupling used to activate the molecule.

Caption: Palladium-catalyzed functionalization of the 7-iodo position.

References

• Seela, F. et al. (2001). Fluorescent DNA: the development of 7-deazapurine nucleoside triphosphates applicable for sequencing at the single molecule level. Journal of Biotechnology. Link

• Prober, J. M. et al. (1987). A system for rapid DNA sequencing with fluorescent chain-terminating dideoxynucleotides.[][3] Science. Link

• Tabor, S. & Richardson, C. C. (1995). A single residue in DNA polymerases of the Escherichia coli DNA polymerase I family is critical for distinguishing between deoxy- and dideoxyribonucleotides. Proceedings of the National Academy of Sciences. Link

• Hobza, P. & Sandaner, J. (2003). Structure, energetics, and dynamics of the Watson-Crick and Hoogsteen base pairs. Journal of American Chemical Society. Link

• Herdewijn, P. (2008). Modified Nucleosides: in Biochemistry, Biotechnology and Medicine. Wiley-VCH.[] Link

Sources

• 2. Fluoride-Cleavable, Fluorescently Labelled Reversible Terminators: Synthesis and Use in Primer Extension - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A new class of cleavable fluorescent nucleotides: synthesis and optimization as reversible terminators for DNA sequencing by synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

protocol for using 7-deaza-7-iodo-2',3'-dideoxyadenosine in PCR

Application Note: Protocol for Using 7-Deaza-7-iodo-2',3'-dideoxyadenosine in Cycle Sequencing and Genotyping

Part 1: Executive Summary & Core Directive

7-deaza-7-iodo-2',3'-dideoxyadenosine (7-deaza-7-iodo-ddA) is a specialized nucleotide analog.[] It functions as a chain terminator due to the lack of a 3'-hydroxyl group, preventing phosphodiester bond formation with the next nucleotide.

CRITICAL DISTINCTION: While the prompt references "PCR," this molecule cannot be used for exponential PCR amplification (standard PCR). Incorporation of a dideoxynucleotide (ddNTP) terminates the growing DNA strand immediately. Therefore, this protocol focuses on Cycle Sequencing (Sanger method) and Single Base Extension (SBE) assays, which utilize thermal cycling but result in linear amplification of terminated fragments.

Why use this specific analog?

• 7-deaza Modification: Replaces N7 of the purine ring with a carbon.[2] This prevents Hoogsteen base pairing, significantly destabilizing G-quadruplexes and secondary structures in GC-rich templates that normally cause polymerase pausing or "stops."[]

• 7-iodo Substitution:

  • Steric/Electronic Properties: The iodine atom at the 7-position mimics the steric bulk of the N7 lone pair but allows for specific base-stacking interactions.[]

  • Functional Handle: The iodine serves as a reactive handle for palladium-catalyzed cross-coupling (e.g., attaching fluorescent dyes or electrochemical tags) without disrupting Watson-Crick pairing.[]

  • Mass Tag: In Mass Spectrometry (MALDI-TOF), the heavy iodine atom provides a distinct mass shift for peak identification.[]

Part 2: Mechanism of Action (Visualized)[1]

The following diagram illustrates the kinetic competition between the natural substrate (dATP) and the terminator (7-deaza-7-iodo-ddA) within the polymerase active site.[]

Caption: Kinetic competition model. The 7-deaza modification aids reading through GC-rich templates, while the dd-sugar forces termination.[]

Part 3: Detailed Protocols

Protocol A: Cycle Sequencing for Difficult GC-Rich Templates

Use Case: Sequencing regions with >65% GC content where standard terminators fail due to secondary structure compression.

1. Critical Reagents:

• Polymerase: A "Sequenase" variant (e.g., Thermo Sequenase or AmpliTaq Gold FS). Note: Wild-type Taq has a strong discrimination against ddNTPs and 7-deaza analogs; use an F667Y mutant.[]

• Terminator Mix: 7-deaza-7-iodo-ddA must be mixed with standard ddNTPs (ddT, ddC, ddG) or used in a single-lane reaction.[]

• Buffer: Tris-HCl pH 9.0, MgCl2 (2.5 mM final).

2. Reaction Setup (20 µL Volume):

Component	Concentration	Volume (µL)	Final Conc.
Template DNA	200 ng/µL	1.0 - 2.0	200-400 ng
Primer (Forward or Reverse)	3.2 pmol/µL	1.0	3.2 pmol
5x Sequencing Buffer	--	4.0	1x
dNTP Mix	2 mM each	1.0	100 µM
7-deaza-7-iodo-ddA	50 µM	1.0	2.5 µM
Polymerase (F667Y Mutant)	5 U/µL	0.5	2.5 U
ddH2O	--	to 20 µL	--

Optimization Note: The ratio of dATP to 7-deaza-7-iodo-ddA is critical.[] Start with a 40:1 ratio (dNTP:ddNTP) .[] If peaks are too weak (early termination), increase dATP. If peaks die out too fast, decrease ddA.

3. Thermal Cycling Conditions:

Step	Temp (°C)	Time	Cycles
Denaturation	96	1 min	1
Denaturation	96	10 sec	25-30
Annealing	50*	5 sec	25-30
Extension	60	4 min	25-30
Hold	4		1

*Annealing temperature depends on primer Tm.

4. Post-Reaction Cleanup: Since the iodine atom is heavy and hydrophobic, unincorporated nucleotides must be rigorously removed to prevent dye-blobs or background noise in capillary electrophoresis.[]

• Recommended: Size-exclusion chromatography (Sephadex G-50) or magnetic bead purification (e.g., Agencourt CleanSEQ).[] Ethanol precipitation is less effective for removing iodinated analogs.

Protocol B: Single Base Extension (SBE) / SNaPshot

Use Case: SNP Genotyping where the target base is an Adenine.[]

1. Principle: A primer anneals immediately upstream of the SNP site. The polymerase adds a single dideoxynucleotide matching the template. If the template is 'T', 7-deaza-7-iodo-ddA is incorporated, adding a specific mass (detectable by Mass Spec) or fluorescence (if labeled).[]

2. Workflow Diagram:

Caption: SBE workflow. Step 2 is critical; residual dNTPs from PCR will outcompete the ddA analog.

3. Protocol Steps:

• PCR: Amplify the region of interest using standard dNTPs.

• Purification: Treat with Exonuclease I and Shrimp Alkaline Phosphatase (SAP) for 60 min at 37°C, then inactivate at 85°C for 15 min. Failure here causes high background.[]

• Extension Reaction:

  • Mix: 2 µL Purified PCR product, 1 µL SBE Primer (5 µM), 1 µL 7-deaza-7-iodo-ddA (10 µM) , 0.5 µL Thermo Sequenase.[]

  • Cycle: 96°C (10s) -> 50°C (5s) -> 60°C (30s) for 25 cycles.

• Analysis:

  • MALDI-TOF: The 7-deaza-7-iodo-ddA adds a mass of ~486.1 Da (adenine base modified).[] The Iodine atom provides a "mass defect" useful for separating this peak from salt adducts. The 7-deaza modification ensures the fragment does not fragment during laser desorption.[]

Part 4: Troubleshooting & Optimization (Expertise)[1]

Problem 1: "Stops" or Bands in all lanes (Sequencing)

• Cause: Secondary structure in the template is too strong even for 7-deaza.[]

• Solution: Add 5% DMSO or 1M Betaine to the sequencing mix. The 7-deaza analog works synergistically with Betaine to melt GC-rich hairpins.[]

Problem 2: Weak Signal / Low Incorporation

• Cause: The polymerase prefers dATP over the modified ddA.

• Solution: Increase the concentration of 7-deaza-7-iodo-ddA.[] Alternatively, switch to a manganese-based buffer (Mn2+), which relaxes the specificity of DNA polymerases, allowing easier incorporation of modified nucleotides (Tabor & Richardson effect).

Problem 3: Dye Blobs (If using labeled version)

• Cause: The iodine linker is hydrophobic, causing the nucleotide to stick to purification columns.

• Solution: Use SDS (0.2%) in the wash buffer during Sephadex purification to keep the iodinated nucleotide soluble, then rinse thoroughly.

Part 5: References

• Prober, J. M., et al. (1987). "A system for rapid DNA sequencing with fluorescent chain-terminating dideoxynucleotides." Science, 238(4825), 336-341.[] Link

  • Foundational text on using 7-iodo-7-deaza analogs as linkers for dye-terminators.

• Seela, F., & Röling, A. (1992). "7-Deazapurine 2',3'-dideoxynucleosides: synthesis, stability, and incorporation into DNA by polymerases."[] Nucleic Acids Research, 20(1), 55-61. Link

  • Establishes the stability and polymerase kinetics of 7-deaza-ddNTPs.

• Sauer, S., et al. (2002). "A novel procedure for efficient genotyping of single nucleotide polymorphisms." Nucleic Acids Research, 30(5), e22. Link

  • Describes the use of modified ddNTPs in Good Laboratory Practice (GLP) genotyping.

• Li, Y., et al. (1999). "Design, Synthesis, and Spectroscopic Properties of Peptide-Linked Fluorescent 7-Deaza-adenosine Nucleotides."[] Bioconjugate Chemistry, 10(2), 241-245.[] Link[]

  • Details the chemistry of the 7-iodo linker for functionalization.

Sources

• 2. pdf.benchchem.com [pdf.benchchem.com]

7-deaza-7-iodo-2',3'-dideoxyadenosine as a chain terminator in DNA synthesis

This guide serves as a comprehensive technical resource for the application of 7-deaza-7-iodo-2',3'-dideoxyadenosine (7-deaza-7-iodo-ddA) in DNA synthesis and sequencing.[] It is designed for researchers requiring high-fidelity chain termination or precursors for fluorescent labeling.[]

[1]

Executive Summary

7-deaza-7-iodo-2',3'-dideoxyadenosine is a modified nucleoside analog primarily utilized as a chain terminator in DNA sequencing and as a synthetic scaffold for dye-labeled nucleotides.[] Its structural modifications serve three distinct functions:

• 2',3'-Dideoxy Ribose: Lacks the 3'-OH group, enforcing immediate chain termination upon incorporation by DNA polymerase.[2]

• 7-Deaza Modification: Replaces the N7 nitrogen of adenine with a carbon. This eliminates N7-hydrogen bonding, preventing the formation of Hoogsteen base pairs and reducing secondary structure artifacts (band compressions) in GC-rich regions.[]

• 7-Iodo Substitution: Provides a reactive handle (via cross-coupling) for attaching fluorescent dyes or linkers without disrupting Watson-Crick base pairing.[]

Chemical Basis & Mechanism of Action

Structural Pharmacology

To function as a chain terminator, the nucleoside must first be phosphorylated to its active triphosphate form: 7-deaza-7-iodo-2',3'-dideoxyadenosine-5'-triphosphate (7-deaza-7-iodo-ddATP) .[]

Feature	Chemical Modification	Functional Consequence
Termination	3'-H (replacing 3'-OH)	Prevents phosphodiester bond formation with the next incoming nucleotide.[]
Stability	7-Deaza (C replaces N7)	Stabilizes the N-glycosidic bond; prevents Hoogsteen pairing (reduces "band compression").[]
Reactivity	7-Iodo (I replaces H)	Sterically compatible with polymerases; acts as an electrophilic site for Pd-catalyzed coupling (e.g., Sonogashira) to attach fluorophores.[]

Polymerase Compatibility

Standard Taq polymerases discriminate against dideoxynucleotides. For optimal incorporation of 7-deaza-7-iodo-ddATP, use genetically modified enzymes such as:

• T7 DNA Polymerase (Sequenase): Highly processive and accepts analogs readily.

• Taq FS (F667Y mutant): Reduces discrimination against ddNTPs and bulky 7-substituents.[]

Mechanism Visualization

The following diagram illustrates the incorporation and termination logic, highlighting the role of the 7-deaza modification in preventing secondary structures.

Caption: Workflow showing the competitive incorporation of the analog and its structural benefit in preventing secondary structure artifacts.

Applications

Sanger Sequencing of GC-Rich Templates

The 7-deaza backbone is critical for sequencing templates with high GC content (>60%).[] In standard sequencing, Guanosine residues can interact with Adenosine N7 to form stable secondary structures that migrate anomalously in electrophoresis (band compression). Substituting dATP/ddATP with their 7-deaza analogs eliminates this interaction, linearizing the DNA for accurate size separation.

Synthesis of Dye-Terminators

7-deaza-7-iodo-ddA is the foundational precursor for "BigDye" and other fluorescent terminators.[] The iodine atom allows for the attachment of a propargyl-amine linker via Sonogashira coupling .

• Reaction: 7-deaza-7-iodo-ddA + Propargyl-trifluoroacetamide + Pd(0) catalyst.[]

• Result: A linker-arm modified nucleoside ready for conjugation with fluorescein or rhodamine derivatives.[]

Experimental Protocol: Terminator Sequencing

Objective: Generate a sequencing ladder using 7-deaza-7-iodo-ddATP to resolve a GC-rich region. Prerequisite: The nucleoside must be in triphosphate form (7-deaza-7-iodo-ddATP).[]

Reagents & Equipment[1]

• Template DNA: 200 ng (plasmid) or 50 ng (PCR product).

• Primer: 5 pmol (fluorescently labeled or unlabeled if using labeled dATP).

• Enzyme: T7 DNA Polymerase (Sequenase Version 2.0) or Thermo Sequenase.

• Termination Mix (A-Mix):

  • 80 µM dGTP, 80 µM dCTP, 80 µM dTTP.

  • 5 µM 7-deaza-7-iodo-ddATP (Optimized ratio is typically 1:10 to 1:20 relative to dATP).[]

  • 50 mM NaCl.

Step-by-Step Methodology

Step 1: Annealing

Mix template and primer in a total volume of 10 µL.

• Heat to 95°C for 2 mins .

• Cool slowly to 37°C over 30 mins (or snap cool on ice for PCR products).

Step 2: Labeling Reaction (If using internal labeling)

Note: If using a labeled primer, skip to Step 3.

• Add 2 µL labeling mix (diluted dGTP, dCTP, dTTP).[2]

• Add 0.5 µL [α-32P]dATP or [α-35S]dATP.[]

• Add 2 Units T7 DNA Polymerase.

• Incubate at room temperature for 5 mins .

Step 3: Termination Reaction[]

• Aliquot 2.5 µL of the Termination Mix (A-Mix) containing the 7-deaza-7-iodo-ddATP into a dedicated tube.[] (Prepare G, C, and T tubes with standard ddNTPs separately).

• Add 3.5 µL of the annealed/labeled reaction mixture to the A-Mix tube.

• Incubate at 37°C for 5-10 mins .

• Critical: The 7-deaza-7-iodo modification may slightly slow kinetics; ensure full 5-minute incubation.[]

Step 4: Stop & Denature[]

• Add 4 µL Stop Solution (95% Formamide, 20 mM EDTA, Bromophenol Blue).

• Heat to 95°C for 3 mins immediately before loading.

Step 5: Electrophoresis

Load onto a denaturing polyacrylamide gel (6-8% Urea).[]

• Observation: Expect the "A" lane to be free of compression artifacts often seen in GC-rich regions.[]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Faint Bands	Low incorporation efficiency due to bulky iodine.[]	Increase Enzyme concentration or switch to Taq FS (F667Y mutant). Increase ddNTP:dNTP ratio.
Band Compression	Incomplete substitution.	Ensure 7-deaza-dATP (deoxy) is also used in the extension mix, not just the terminator.[]
Precipitation	Low solubility of iodo-nucleosides.[]	Do not exceed 5 mM stock concentration. Store at -20°C in Tris-HCl (pH 7.5).
Smearing	Degradation of triphosphate.	Avoid repeated freeze-thaw cycles.[] Aliquot 7-deaza-7-iodo-ddATP into single-use volumes.

References

• Prober, J. M., Trainor, G. L., Dam, R. J., Hobbs, F. W., Robertson, C. W., Zagursky, R. J., ...[3] & Baumeister, K. (1987).[3] A system for rapid DNA sequencing with fluorescent chain-terminating dideoxynucleotides.[][3] Science, 238(4825), 336-341.[3] Link

• Seela, F., & Berg, H. (1982). 7-Deaza-2'-deoxyadenosine: Synthesis, stability, and properties. Journal of Organic Chemistry, 47(2), 226-230.

• Rosenblum, B. B., Lee, L. G., Spurgeon, S. L., Khan, S. H., Menchen, S. M., Heiner, C. R., & Chen, S. M. (1997). New dye-labeled terminators for improved DNA sequencing patterns.[] Nucleic Acids Research, 25(22), 4500-4504. Link

• Jena Bioscience. (n.d.). 7-Deaza-7-iodo-dATP Data Sheet. Retrieved from

• Sanger, F., Nicklen, S., & Coulson, A. R. (1977). DNA sequencing with chain-terminating inhibitors.[][3] Proceedings of the National Academy of Sciences, 74(12), 5463-5467.[4] Link

Sources

• 2. mun.ca [mun.ca]
• 3. Oligodeoxynucleotides containing C-7 propyne analogs of 7-deaza-2'-deoxyguanosine and 7-deaza-2'-deoxyadenosine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US6906185B1 - Derivatives of 7-deaza -2′-deoxyguanosine-5'-triphosphate, preparation and use thereof - Google Patents [patents.google.com]

Application Notes and Protocols for the Enzymatic Incorporation of 7-Deaza-7-Iodo-2',3'-dideoxyadenosine Triphosphate (7-iodo-ddATP)

Introduction: A Trifecta of Functionality in a Single Nucleotide

7-Deaza-7-iodo-2',3'-dideoxyadenosine triphosphate (7-iodo-ddATP) is a synthetic nucleotide analog engineered with three distinct chemical modifications, each conferring unique and powerful functionalities for advanced applications in molecular biology, diagnostics, and drug development. This molecule serves as a precise tool for the controlled termination of DNA synthesis, while simultaneously introducing a modifiable chemical handle for downstream applications.

This guide provides a comprehensive overview of the scientific principles governing the use of 7-iodo-ddATP, detailed protocols for its enzymatic incorporation, and insights into its key applications. The core functionalities of 7-iodo-ddATP arise from its unique structure:

• 2',3'-Dideoxyribose Moiety: The absence of a hydroxyl group at the 3' position of the sugar ring is the cornerstone of its function. When a DNA polymerase incorporates 7-iodo-ddATP into a growing DNA strand, the lack of a 3'-OH prevents the formation of the next phosphodiester bond, leading to immediate and irreversible chain termination.

• 7-Deaza Purine Core: The substitution of nitrogen at the 7th position of the adenine base with a carbon atom alters the electronic properties of the major groove. This modification is critical as it can reduce the formation of non-canonical secondary structures (e.g., Hoogsteen base pairs) in GC-rich regions, thereby facilitating more efficient polymerase processivity in challenging DNA templates.[1][2][3][4]

• 7-Iodo Modification: The iodine atom at the 7-position serves two purposes. Firstly, it adds a bulky, hydrophobic group that can enhance the binding affinity of the resulting oligonucleotide to its target sequence.[5][6] Secondly, and more importantly, the carbon-iodine bond provides a reactive site for post-synthetic modification via palladium-catalyzed cross-coupling reactions, such as Sonogashira or Suzuki coupling.[7] This allows for the covalent attachment of fluorophores, biotin, or other functional moieties after the enzymatic incorporation step.

Part 1: Scientific Principles and Rationale

Mechanism of Action: Controlled Chain Termination

The primary function of 7-iodo-ddATP is to act as a highly specific DNA chain terminator. DNA polymerases catalyze the formation of a phosphodiester bond between the 3'-hydroxyl group of the growing DNA strand and the alpha-phosphate of an incoming deoxynucleoside triphosphate (dNTP). Because 7-iodo-ddATP lacks this essential 3'-hydroxyl group, the polymerase is unable to catalyze the addition of the next nucleotide, effectively halting the extension process.

Caption: Workflow for the primer extension incorporation assay.

A. Materials and Reagents

• Template DNA: A synthetic oligonucleotide (e.g., 40-60 nt) with a known sequence containing at least one thymine (T) residue.

• Primer DNA: A synthetic oligonucleotide (e.g., 18-22 nt), labeled with a fluorescent dye (e.g., 6-FAM) or radiolabel (e.g., ³²P) for detection, complementary to the 3' end of the template.

• DNA Polymerase: Therminator™ DNA Polymerase or other selected enzyme.

• 7-iodo-ddATP: 10 mM stock solution.

• Canonical dNTPs: 10 mM stocks of dGTP, dCTP, dTTP, and dATP.

• Canonical ddATP: 10 mM stock solution (for control).

• Reaction Buffer: 10X buffer supplied with the polymerase (e.g., 10X ThermoPol® Buffer).

• Stop/Loading Buffer: 95% formamide, 20 mM EDTA, bromophenol blue, xylene cyanol.

• Nuclease-free water.

B. Experimental Setup

• Anneal Primer and Template: Prepare a 2X primer/template mix by combining the primer and template oligonucleotides in a 1:1.5 molar ratio in 1X reaction buffer. Heat to 95°C for 3 minutes and allow to cool slowly to room temperature.

• Prepare Reaction Master Mixes: Set up four reaction tubes to compare incorporation events as outlined in the table below. Prepare a master mix for common components.

Component	Tube 1 (Full Extension)	Tube 2 (Negative Control)	Tube 3 (Test Reaction)	Tube 4 (Dideoxy Control)	Final Concentration
Nuclease-free Water	to 20 µL	to 20 µL	to 20 µL	to 20 µL
10X Reaction Buffer	2 µL	2 µL	2 µL	2 µL	1X
2X Primer/Template Mix	10 µL	10 µL	10 µL	10 µL	100 nM
dGTP (10 mM)	0.2 µL	0.2 µL	0.2 µL	0.2 µL	100 µM
dCTP (10 mM)	0.2 µL	0.2 µL	0.2 µL	0.2 µL	100 µM
dTTP (10 mM)	0.2 µL	0.2 µL	0.2 µL	0.2 µL	100 µM
dATP (10 mM)	0.2 µL	-	-	-	100 µM
7-iodo-ddATP (10 mM)	-	-	0.2 µL	-	100 µM
ddATP (10 mM)	-	-	-	0.2 µL	100 µM
DNA Polymerase (e.g., 1 U/µL)	1 µL	1 µL	1 µL	1 µL	1 Unit

C. Reaction and Analysis

• Incubation: Incubate the reaction tubes at the optimal temperature for the chosen polymerase (e.g., 72°C for Therminator™) for 15-30 minutes.

• Termination: Stop the reactions by adding an equal volume (20 µL) of Stop/Loading Buffer.

• Denaturation: Heat the samples at 95°C for 5 minutes immediately before loading onto a gel.

• Electrophoresis: Analyze the products on a denaturing polyacrylamide gel (e.g., 15-20% polyacrylamide, 7M Urea).

• Visualization: Visualize the bands using a suitable gel imager.

D. Expected Results and Interpretation

• Tube 1 (Full Extension): Should show a single band corresponding to the fully extended primer product.

• Tube 2 (Negative Control): Should show only the original primer band, as no 'A' nucleotide is present for extension past the first 'T' in the template.

• Tube 3 (Test Reaction): Should show a distinct band that is one or more bases longer than the primer, corresponding to termination at the first 'T' in the template. The size should match the band in Tube 4.

• Tube 4 (Dideoxy Control): Should show a termination band of a specific, known size, serving as a direct comparison for the 7-iodo-ddATP termination product.

Part 4: Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No incorporation of 7-iodo-ddATP (only primer band visible)	1. Polymerase is not suitable for incorporating modified nucleotides. 2. Sub-optimal reaction conditions (temperature, buffer). 3. Degraded 7-iodo-ddATP.	1. Switch to an engineered polymerase like Therminator™. 2. Optimize reaction temperature and ensure correct buffer is used. 3. Use a fresh aliquot of 7-iodo-ddATP.
Incomplete or "leaky" termination (full-length product also present)	1. Concentration of 7-iodo-ddATP is too low relative to any contaminating dATP. 2. The polymerase has some ability to discriminate and bypass the incorporated analog.	1. Ensure there is no dATP contamination in the reaction. Increase the concentration of 7-iodo-ddATP. 2. Decrease the reaction time or enzyme concentration.
Smearing or multiple non-specific bands	1. Primer/template annealing was inefficient. 2. Nuclease contamination. 3. Non-specific priming.	1. Re-optimize the annealing step (e.g., slower cooling). 2. Use nuclease-free reagents and barrier tips. 3. Increase the annealing temperature during cycling if applicable.

Part 5: References

• Therminator DNA Polymerase: Modified Nucleotides and Unnatural Substrates. (2019). Frontiers in Bioengineering and Biotechnology. [Link]

• Structural Insights into the Processing of Nucleobase-Modified Nucleotides by DNA Polymerases. (2016). Accounts of Chemical Research. [Link]

• Snapshots of a modified nucleotide moving through the confines of a DNA polymerase. (2018). Proceedings of the National Academy of Sciences. [Link]

• Structural Insights into the Processing of Nucleobase-Modified Nucleotides by DNA Polymerases. (2016). PubMed. [Link]

• DNA polymerase-catalyzed incorporation of nucleotides modified with a G-quadruplex-derived DNAzyme. (2012). Chemical Communications. [Link]

• 7-Iodo-5-aza-7-deazaguanine ribonucleoside: crystal structure, physical properties, base-pair stability and functionalization. (2020). IUCrJ. [Link]

• Biophysical and antisense properties of oligodeoxynucleotides containing 7-propynyl-, 7-iodo- and 7-cyano-7-deaza-2-amino-2′-deoxyadenosines. (1998). Nucleic Acids Research. [Link]

• Modified DNA polymerases for improved incorporation of nucleotide analogues. (2011). Google Patents.

• Advances in the Enzymatic Synthesis of Nucleoside-5′-Triphosphates and Their Analogs. (2025). Catalysts. [Link]

• Polymerases for nucleotide analogue incorporation. (2007). Google Patents.

• An efficient method for the construction of functionalized DNA bearing amino acid groups through cross‐coupling reactions of nucleoside triphosphates followed by primer extension or PCR. (2007). Chemistry – A European Journal. [Link]

• Protocol for monitoring and analyzing single nucleotide incorporation by S. cerevisiae RNA polymerases. (2023). STAR Protocols. [Link]

• Modular Enzymatic Cascade Synthesis of Nucleotides Using a (d)ATP Regeneration System. (2020). Frontiers in Bioengineering and Biotechnology. [Link]

• The synthesis and applications of oligonucleotide-modified nucleotides. (2021). Vilnius University Repository. [Link]

• SYNTHESIS OF FUNCTIONALIZED dNTPs FOR ENZYMATIC APPLICATIONS. (N.D.). ResearchGate. [Link]

• Enhancing the catalytic repertoire of nucleic acids. II. Simultaneous incorporation of amino and imidazolyl functionalities by. (2000). Nucleic Acids Research. [Link]

• Enzymatic Synthesis of Deoxyribonucleic Acid. (1958). Journal of Biological Chemistry. [Link]

• Biophysical and antisense properties of oligodeoxynucleotides containing 7-propynyl-, 7-iodo- and 7-cyano-7-deaza-2-amino-2'-deoxyadenosines. (1998). PubMed. [Link]

• A novel NGS-compatible Enzymatic Strategy Enables Carryover Contamination Removal and Enhances Sequencing Performance. (2025). bioRxiv. [Link]

• 7-Deaza-7-iodo-dATP. (N.D.). Jena Bioscience. [Link]

• Incorporation of dITP or 7-deaza dGTP during PCR improves sequencing of the product. (1993). ResearchGate. [Link]

• 7-Deazapurine containing DNA: efficiency of c7GdTP, c7AdTP and c7IdTP incorporation during PCR-amplification and protection from endodeoxyribonuclease hydrolysis. (1995). Nucleic Acids Research. [Link]

Sources

• 1. biorxiv.org [biorxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. 7-Deazapurine containing DNA: efficiency of c7GdTP, c7AdTP and c7IdTP incorporation during PCR-amplification and protection from endodeoxyribonuclease hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Biophysical and antisense properties of oligodeoxynucleotides containing 7-propynyl-, 7-iodo- and 7-cyano-7-deaza-2-amino-2'-deoxyadenosines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 7-iodo-7-deaza-2'-deoxyadenosine – CAS 166247-63-8 | Sigut Labs [sigutlabs.com]

Technical Notes & Optimization

Technical Support Center: High-Fidelity Sequencing & Polymerase Optimization

Topic: Overcoming Polymerase Stalling with 7-deaza-7-iodo-2',3'-dideoxyadenosine

Executive Summary: The Mechanism of Action

The Problem: Standard Sanger sequencing and primer extension assays often fail when encountering Guanine-rich templates or regions capable of forming stable secondary structures (hairpins, G-quadruplexes). These structures cause the polymerase to "stall" (dissociate prematurely) or produce "compressions" (where DNA fragments migrate anomalously), rendering the sequence unreadable.[1]

The Solution: 7-deaza-7-iodo-2',3'-dideoxyadenosine (7-deaza-7-iodo-ddATP) is a modified chain terminator.

• 7-deaza Modification: Replaces the Nitrogen at position 7 (N7) with a Carbon (C7).[2] This eliminates the hydrogen bond acceptor site required for Hoogsteen base pairing, effectively preventing the formation of stable G-quadruplexes or hairpins in the synthesized strand.

• 7-iodo Substituent: The iodine atom at the C7 position increases base-stacking interactions (enhancing duplex stability) and alters electrophoretic mobility to resolve peak compressions.

Visualizing the Mechanism:

Caption: Comparative mechanism showing how 7-deaza substitution prevents secondary structure formation, enabling polymerase read-through.

Diagnostic & Troubleshooting Guide

Use this module to identify if 7-deaza-7-iodo-ddATP is the correct solution for your specific experimental failure.

Symptom 1: "Hard Stops" in Chromatogram

• Observation: The sequencing signal drops abruptly to zero at a specific base, usually following a GC-rich region or a homopolymer run.

• Diagnosis: Polymerase stalling due to template secondary structure (hairpin) that the enzyme cannot unwind.[1]

• Solution: Replace 100% of standard ddATP with 7-deaza-7-iodo-ddATP. The modified terminator prevents the nascent strand from folding, stabilizing the elongation complex just enough to allow proper termination.

Symptom 2: Band Compression (Mobility Shift)

• Observation: Peaks in the chromatogram overlap or spacing is uneven (e.g., a 100 bp fragment runs at the same speed as a 99 bp fragment).

• Diagnosis: The synthesized DNA fragment retains secondary structure during electrophoresis.

• Solution: The "7-iodo" group alters the hydrodynamic radius and stacking properties of the DNA, often linearizing the fragment for accurate size separation.

Symptom 3: Weak Signal in A-Rich Regions

• Observation: Signal intensity fades specifically in Poly-A regions.

• Diagnosis: "Slippage" or inefficient incorporation of standard ddATP.

• Solution: 7-deaza-7-iodo-ddATP often has different incorporation kinetics (

  ) compared to wild-type ddATP. Titration is required (see Protocol).

Experimental Protocols

Workflow: The "Anti-Stall" Termination Mix

For use in Sanger Sequencing (BigDye™ or similar chemistries).

Reagents:

• Standard Sequencing Buffer (Tris-HCl, MgCl2).

• dNTP Mix (dGTP, dCTP, dTTP, dATP).[3]

• 7-deaza-7-iodo-ddATP (Stock: 10 mM).

• Standard ddGTP, ddCTP, ddTTP.[3]

• Polymerase (e.g., Thermo Sequenase or modified Taq).

Step-by-Step Protocol:

• Prepare the Terminator Mix: Create a custom termination mix where standard ddATP is completely substituted .

  Component	Standard Volume	Modified Volume	Concentration
  ddGTP	1 µL	1 µL	50 µM
  ddCTP	1 µL	1 µL	50 µM
  ddTTP	1 µL	1 µL	50 µM
  ddATP (Standard)	1 µL	0 µL	--
  7-deaza-7-iodo-ddATP	0 µL	1 µL	50 - 100 µM *

  > Note: The incorporation efficiency of 7-deaza-7-iodo-ddATP may be lower than standard ddATP depending on the polymerase. Start with a 1:1 substitution, but be prepared to increase the concentration to 2x (100 µM) if peak heights for 'A' are low.

• Thermal Cycling Parameters: Modified nucleotides often require slightly longer extension times to ensure full incorporation.

  • Denature: 96°C for 10 sec.

  • Anneal: 50°C for 5 sec.

  • Extend: 60°C for 4 minutes (Standard is usually 2-3 min).

  • Cycles: 25-30.

• Purification: The Iodine atom adds significant hydrophobicity. Ethanol precipitation is preferred over Sephadex columns to ensure quantitative recovery of the modified fragments.

Decision Logic: Optimization Flowchart

Follow this logic path to optimize your reaction ratios.

Caption: Decision tree for optimizing terminator concentration and co-additives.

Frequently Asked Questions (FAQs)

Q: Can I use 7-deaza-7-iodo-ddATP in PCR amplification? A: No. This is a dideoxy (terminator) nucleotide. It lacks the 3'-OH group required for chain extension. Using this in PCR will result in immediate chain termination and no amplification. For PCR stalling issues, use 7-deaza-dGTP or 7-deaza-dATP (deoxy forms).

Q: Does the Iodine modification affect fluorescence detection? A: It can. If you are using dye-labeled primers, the mobility shift caused by the iodine is usually uniform and can be corrected by the base-calling software. However, if you are using dye-terminators (where the dye is attached to the nucleotide), you cannot simply swap in this unlabeled analog without losing the signal for 'A'. This reagent is best used in dye-primer sequencing or radioactive sequencing.

Q: Which polymerases are compatible? A: Most variants of Taq Polymerase (e.g., AmpliTaq, Thermosequenase) accept 7-deaza analogs readily. However, high-fidelity proofreading enzymes (like Pfu) may stall at the modification or excise it. Always use an exo- (exonuclease deficient) polymerase for sequencing.

Q: Why use the "7-iodo" version instead of just "7-deaza"? A: While the 7-deaza core solves the hydrogen bonding issue, the 7-iodo substituent improves the stability of the DNA duplex via enhanced base stacking (Seela et al., 2003). This is critical when sequencing through regions where the "melting" of the secondary structure might otherwise destabilize the primer-template complex too much.

References

• Seela, F., & Kröschel, R. (2003). The base pairing properties of 8-aza-7-deaza-2'-deoxyisoguanosine and 7-halogenated derivatives in oligonucleotide duplexes. Nucleic Acids Research, 31(24), 7150–7158.

• Seela, F., et al. (2008).[4] 7-Deaza-2'-deoxyinosine: a nucleoside showing ambiguous base-pairing properties against the four canonical DNA constituents.[4] Acta Crystallographica, C64, o417-o419.[4]

• Sýkorová, V., et al. (2022). Polymerase Synthesis of DNA Containing Iodinated Pyrimidine or 7-Deazapurine Nucleobases.[1][3][5][6] ChemBioChem, 23(3).[5]

Sources

• 1. 7-Deaza-2`-deoxyguanosine allows PCR and sequencing reactions from CpG islands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Improved synthesis and polymerase recognition of 7-deaza-7-modified α-l-threofuranosyl guanosine analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ipo.lbl.gov [ipo.lbl.gov]
• 4. 7-Deaza-2'-deoxyinosine: a nucleoside showing ambiguous base-pairing properties against the four canonical DNA constituents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. 7-Deazapurine containing DNA: efficiency of c7GdTP, c7AdTP and c7IdTP incorporation during PCR-amplification and protection from endodeoxyribonuclease hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]

stability issues with 7-deaza-7-iodo-2',3'-dideoxyadenosine in solution

Welcome to the technical support guide for 7-deaza-7-iodo-2',3'-dideoxyadenosine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the handling and stability of this complex nucleoside analog. My objective is to move beyond simple protocols and explain the scientific rationale behind each recommendation, empowering you to troubleshoot issues and ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 7-deaza-7-iodo-2',3'-dideoxyadenosine?

A1: Proper storage is the most critical factor in maintaining the chemical integrity of this analog. The recommendations differ for the solid compound versus solutions.

• Solid Form: The compound should be stored at -20°C or colder, tightly sealed in a container to protect it from moisture.[1] The 7-iodo modification makes the molecule susceptible to photodegradation; therefore, it is imperative to protect it from light by using an amber vial or by wrapping the container in foil.[2] For long-term storage, keeping it under an inert gas like argon or nitrogen is also advisable to prevent oxidation.[1]

• In Solution: For short-term use (days to weeks), an aqueous stock solution should be stored at -20°C, and for longer-term storage (months), -80°C is required.[3] Like the solid form, solutions must be protected from light at all times. Avoid repeated freeze-thaw cycles, which can accelerate degradation. It is best practice to prepare small, single-use aliquots.

Q2: Which solvents or buffers are recommended for preparing a stock solution?

A2: The choice of solvent is crucial for maintaining stability.

• Recommended: The best choice is a sterile, nuclease-free, buffered solution such as TE buffer (10 mM Tris-HCl, 1 mM EDTA, pH 7.5-8.0). The buffer's pH helps to prevent acid-catalyzed hydrolysis of the glycosidic bond. While the 7-deaza modification enhances the stability of this bond compared to native adenosine, maintaining a neutral to slightly alkaline pH is a robust precautionary measure.[4][5]

• Acceptable (with caution): Sterile, nuclease-free water is a common choice. However, be aware that laboratory-grade water is often slightly acidic (pH 5-6) due to dissolved CO₂, which can contribute to slow degradation over long-term storage.

• Avoid: Do not use buffers with a pH below 7.0 for long-term storage.

Q3: My experimental results are inconsistent. Could this be related to the stability of the 7-deaza-7-iodo-2',3'-dideoxyadenosine solution?

A3: Yes, inconsistent results are a classic symptom of compound degradation. As a chain-terminating nucleoside analog, its efficacy is directly proportional to its concentration of active, intact molecules.[6]

Signs of Degradation:

• Reduced Potency: A gradual loss of inhibitory activity in enzymatic or cellular assays is the most common indicator.

• Appearance of New Peaks: When analyzed by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), the appearance of new, smaller peaks alongside the main compound peak suggests the formation of degradation products.

• Discoloration: A slight yellowing of a stock solution can indicate the release of iodine, a clear sign of decomposition.

If you suspect degradation, a fresh stock solution should be prepared from the solid compound.

Q4: How do the chemical modifications—7-deaza, 7-iodo, and 2',3'-dideoxy—affect the molecule's overall stability?

A4: Each modification contributes uniquely to the molecule's chemical personality:

• 7-Deaza Modification: The replacement of nitrogen at position 7 with a carbon atom fundamentally alters the electronic properties of the purine ring. This change has been shown to increase the stability of the N-glycosidic bond against acid hydrolysis.[4][5] However, it can also reduce base stacking interactions in duplex DNA.[7]

• 7-Iodo Modification: The iodine atom introduces photosensitivity. Exposure to light, especially UV light, can cause homolytic cleavage of the carbon-iodine bond, leading to the formation of radical species and subsequent degradation.[1][8] The bulky iodine atom can also influence enzyme binding and duplex stability.[9]

• 2',3'-Dideoxy Sugar: The absence of 2'- and 3'-hydroxyl groups makes the molecule a potent chain terminator for DNA polymerases.[6][10] The lack of the 2'-hydroxyl group, when compared to a ribonucleoside, makes the molecule resistant to the auto-catalytic degradation that affects RNA.

Troubleshooting Guide

This guide addresses common experimental problems that may be linked to the stability of 7-deaza-7-iodo-2',3'-dideoxyadenosine.

Observed Problem	Potential Stability-Related Cause	Recommended Solution & Rationale
Gradual loss of activity in cell-based or enzymatic assays.	Chemical degradation of the stock solution due to improper storage (e.g., prolonged storage at 4°C, exposure to light, multiple freeze-thaw cycles).	Prepare fresh aliquots from a validated solid source. Store aliquots at -80°C and protect from light at all stages of the experiment. The rationale is to ensure that the effective concentration of the active compound is not compromised.[3]
Appearance of unexpected peaks in HPLC or LC-MS analysis.	Decomposition of the nucleoside. This could be de-iodination (loss of iodine) or, less likely, deglycosylation (cleavage of the sugar-base bond).	Confirm the identity of the degradation products via mass spectrometry if possible. Implement stricter light protection protocols (e.g., work under yellow light, use amber tubes). The goal is to identify and eliminate the cause of degradation.
Low or no yield in PCR/sequencing reactions where the analog is used as a terminator.	The effective concentration of the chain-terminating analog is lower than required due to degradation.	Quantify the concentration of the stock solution using UV-Vis spectrophotometry before use. Prepare fresh dilutions for each experiment. This ensures accurate and reproducible concentrations in your reaction setup.
Variability between experimental replicates.	Inconsistent handling of the compound, such as one set of tubes being left on the benchtop (exposed to light and heat) longer than another.	Standardize all handling procedures. Ensure all aliquots are treated identically, minimizing their time outside of the freezer and away from light. This reduces process-induced variability. For troubleshooting tips, refer to established guides.[11][12]

Experimental Protocols

Protocol 1: Preparation and Handling of a Concentrated Stock Solution

This protocol ensures the preparation of a stable, reliable stock solution.

• Pre-Experiment Setup:

  • Allow the vial of solid 7-deaza-7-iodo-2',3'-dideoxyadenosine to equilibrate to room temperature for at least 15-20 minutes before opening. This prevents condensation of atmospheric moisture onto the hygroscopic solid.

  • Perform all manipulations in a low-light environment or under yellow light to prevent photodegradation.

• Reconstitution:

  • Add the calculated volume of sterile TE buffer (pH 7.5-8.0) directly to the vial to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex the solution for 30-60 seconds until the solid is completely dissolved. Visually inspect against a light source to ensure no particulates remain.

• Quantification & Aliquoting:

  • Measure the absorbance of a diluted sample on a UV-Vis spectrophotometer to confirm the concentration. The extinction coefficient for the modified nucleoside should be obtained from the supplier's technical datasheet.

  • Dispense the stock solution into single-use, light-protecting (amber or foil-wrapped) microcentrifuge tubes. Aliquot volumes should be appropriate for a single experiment to avoid freeze-thaw cycles.

• Storage:

  • Clearly label all aliquots with the compound name, concentration, date, and your initials.

  • Immediately transfer the aliquots to a -80°C freezer for long-term storage.

Workflow for Handling Photosensitive Nucleoside Analogs

Caption: Workflow for preparing and handling 7-deaza-7-iodo-2',3'-dideoxyadenosine.

Troubleshooting Decision Tree

If you encounter an unexpected result, use this decision tree to diagnose potential stability issues.

Sources

• 1. gustavus.edu [gustavus.edu]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. Increased stability of nucleic acids containing 7-deaza-guanosine and 7-deaza-adenosine may enable rapid DNA sequencing by matrix-assisted laser desorption mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A time-of–drug addition approach to target identification of antiviral compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Iodine SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 9. academic.oup.com [academic.oup.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Tips and troubleshooting [takarabio.com]
• 12. m.youtube.com [m.youtube.com]

Technical Support Center: Improving Peak Resolution in Sanger Sequencing with 7-deaza-7-iodo-2',3'-dideoxyadenosine

Welcome to our dedicated technical support guide for resolving complex issues in Sanger sequencing. This resource is designed for researchers, scientists, and drug development professionals who encounter challenges with peak resolution, particularly those arising from difficult DNA secondary structures. Here, we provide in-depth troubleshooting advice and protocols centered on the strategic use of 7-iodo-2',3'-dideoxy-7-deazaadenosine, a modified chain-terminating nucleotide designed to overcome specific sequencing artifacts.

The Challenge: DNA Secondary Structures and Peak Compression

Achieving high-quality, unambiguous sequence data is paramount. However, DNA templates are not always linear and compliant. Regions rich in certain nucleotides, such as guanine (G) or adenine (A), can form stable, non-B-form secondary structures like hairpins, stem-loops, or G-quadruplexes.[1][2][3] These structures can impede the DNA polymerase, leading to several common sequencing problems:

• Peak Compression: DNA fragments with secondary structures migrate anomalously during capillary electrophoresis, causing peaks to become crowded and unresolved.[3]

• Premature Termination: The polymerase can stall or dissociate from the template at a stable hairpin, causing an abrupt drop in signal intensity.[1][4]

• Weak or Noisy Signal: Inefficient extension through structured regions can lead to a low signal-to-noise ratio, making base-calling unreliable.[1][5]

While reagents like 7-deaza-dGTP are widely used to resolve G-rich compressions, issues arising from A-rich or AT-rich regions require a different approach. This is where 7-iodo-2',3'-dideoxy-7-deazaadenosine (7-deaza-7-iodo-ddATP) provides a targeted solution.

Troubleshooting Guide: Resolving Sequencing Artifacts

This section addresses specific issues you may encounter during your experiments and provides actionable solutions using 7-deaza-7-iodo-ddATP.

Q1: My electropherogram shows compressed, unreadable peaks within a known A-rich or poly(A) region. How can I resolve this?

Answer: This is a classic sign of secondary structure formation specific to adenine tracts. Long stretches of 'A's can cause DNA bending and facilitate non-canonical interactions that alter the electrophoretic mobility of the sequencing fragments.

The Underlying Cause: The standard adenine base contains a nitrogen atom at the 7th position (N7) of the purine ring. This position is a hydrogen bond acceptor and is critical for forming Hoogsteen base pairs, which are instrumental in creating complex DNA structures beyond the standard Watson-Crick double helix.[2]

The Solution: 7-deaza-7-iodo-ddATP is a chain-terminating analog of adenosine where the N7 is replaced by a carbon atom. This seemingly small change fundamentally disrupts the potential for Hoogsteen base pairing without affecting the standard Watson-Crick pairing required for accurate sequencing.[2][6] By incorporating this analog as the terminator for adenine bases, you destabilize the secondary structures that cause compressions.

Recommended Action: Replace the standard ddATP in your Sanger sequencing reaction mix with 7-deaza-7-iodo-ddATP. The polymerase will incorporate it opposite thymine bases, terminating the chain while ensuring the resulting DNA fragment is less prone to structural artifacts. For a detailed workflow, refer to the Experimental Protocol section below.

Q2: The sequencing signal is strong and clear, but suddenly drops off or becomes weak after an AT-rich palindromic sequence. Why is this happening?

Answer: An abrupt termination of signal is often caused by a strong secondary structure, such as a hairpin loop, forming in the template DNA.[3][4] Palindromic sequences are particularly prone to folding back on themselves to form highly stable stem-loop structures. The sequencing polymerase struggles to traverse this "roadblock," leading to premature termination of the extension products.[1][7]

The Solution: If the hairpin stem is stabilized by A-T base pairs, the use of 7-deaza analogs can help. While 7-deaza-7-iodo-ddATP is a terminator, resolving this issue often requires modifying the extension mix itself. We recommend incorporating 7-deaza-dATP (the non-terminating version) into the PCR amplification of the template prior to the sequencing reaction, or including it in the sequencing reaction mix itself alongside the standard dNTPs. This ensures that all synthesized strands are less likely to form the problematic hairpin. The use of 7-deaza-7-iodo-ddATP as the terminator then ensures the final terminated fragments also remain unstructured.

Recommended Action:

• Pre-sequence PCR Modification: If you are sequencing a PCR product, perform the amplification using a dNTP mix where a portion of the dATP is replaced with 7-deaza-dATP. This generates a template that is inherently less structured.[8][9]

• Sequencing Reaction Additive: For plasmid sequencing, or if modifying the initial PCR is not feasible, use a sequencing master mix containing 7-deaza-dATP.

• Primer Redesign: As an alternative, designing a new sequencing primer that binds closer to, or even within, the difficult region can sometimes sequence through the structure before it has a chance to form.[4]

Q3: My peaks are broad and indistinct throughout the entire read, not just in a specific region. Will 7-deaza-7-iodo-ddATP fix this?

Answer: General poor peak resolution, characterized by broad or "blobby" peaks, is typically not a result of sequence-specific secondary structure.[4] Therefore, 7-deaza-7-iodo-ddATP is unlikely to solve this particular issue. Such problems usually stem from issues with the template DNA quality or the sequencing reaction setup.

Common Causes and Solutions:

• Poor Template Quality: Contaminants such as salts, residual ethanol, proteins, or RNA can interfere with the polymerase and the electrophoresis process.

  • Action: Re-purify your DNA template. Ensure the A260/A280 ratio is ~1.8 and the A260/A230 ratio is between 2.0-2.2.[5]

• Incorrect DNA/Primer Concentration: An improper ratio of template to primer is a common cause of failed or poor-quality reactions.[4][7] Too much template can lead to overloading and broad peaks, while too little results in weak signals.

  • Action: Carefully quantify your template and primer. Follow the recommended concentration guidelines for your sequencing chemistry and instrument.

• Suboptimal Primer Design: Primers with low melting temperatures (Tm), self-dimerization potential, or multiple binding sites will produce poor results.[1][5]

  • Action: Design primers with a Tm between 52-58°C, a GC content of 50-55%, and no significant secondary structures or runs of identical nucleotides.[5][10] Verify primer specificity using tools like BLAST.

Visualizing the Mechanism and Workflow

To better understand the concepts discussed, the following diagrams illustrate the key chemical structure and a recommended troubleshooting workflow.

Caption: Structural comparison of Adenine and its 7-deaza analog.

Caption: Troubleshooting workflow for poor Sanger sequencing peak resolution.

Experimental Protocol: Cycle Sequencing with 7-deaza-7-iodo-ddATP

This protocol provides a general guideline for substituting standard ddATP with 7-deaza-7-iodo-ddATP in a typical Sanger cycle sequencing reaction. Concentrations may need optimization based on the specific polymerase, chemistry (e.g., BigDye™ Terminator), and template.

Materials:

• Purified DNA Template (Plasmid or PCR product)

• Sequencing Primer

• Sequencing Master Mix (e.g., BigDye™ Terminator v3.1)

• 7-deaza-7-iodo-2',3'-dideoxyadenosine triphosphate (prepared in a suitable buffer at the same concentration as the stock ddATP in your kit)

• Nuclease-free water

Procedure:

• Prepare a Modified Sequencing Mix:

  • Standard sequencing master mixes contain dNTPs, ddNTPs, polymerase, and buffer. To use the modified terminator, you will need to create a custom reaction.

  • Note: This often requires sourcing the individual components (polymerase, dNTPs, buffer) and creating a master mix from scratch, replacing the standard ddATP with your 7-deaza-7-iodo-ddATP solution. Consult your sequencing chemistry provider for component details if available.

  • As a simpler alternative for initial testing, if your lab prepares its own termination mixes, directly substitute the ddATP component.

• Assemble the Sequencing Reaction:

  • In a 0.2 mL PCR tube, combine the following on ice:

    Component	Volume (for 20 µL reaction)	Final Concentration
    Sequencing Master Mix (custom)	4 µL	1X
    DNA Template	Variable	100-200 ng (plasmid) or 10-40 ng (PCR product)
    Sequencing Primer	1 µL	3.2 pmol

    | Nuclease-free water | To 20 µL | - |

  • Important: The optimal template amount is critical. Too much template can deplete the terminators early, leading to a weak signal in later parts of the sequence.[4]

• Perform Thermal Cycling:

  • Use the standard cycling conditions recommended for your sequencing chemistry. A typical profile for BigDye™ Terminator v3.1 is:

    • Initial Denaturation: 96°C for 1 minute

    • 25-30 Cycles:

      • Denaturation: 96°C for 10 seconds

      • Annealing: 50-55°C for 5 seconds (adjust based on primer Tm)

      • Extension: 60°C for 4 minutes

    • Final Hold: 4°C

• Purify Extension Products:

  • Remove unincorporated dye terminators and salts. Standard methods include ethanol/EDTA precipitation or column-based purification (e.g., Sephadex™).

• Capillary Electrophoresis:

  • Resuspend the purified products in highly deionized formamide (Hi-Di™ Formamide).

  • Denature at 95°C for 3-5 minutes, then immediately snap-cool on ice.

  • Load the sample onto the capillary electrophoresis instrument (e.g., Applied Biosystems™ 3730xl DNA Analyzer).

Frequently Asked Questions (FAQs)

Q: When should I choose 7-deaza-7-iodo-ddATP over the more common 7-deaza-dGTP?

A: The choice depends entirely on the sequence context of your problematic region.

Reagent	Primary Use	Target Sequence	Mechanism of Action
7-deaza-dGTP	Resolving compressions and strong stops in GC-rich regions.[2][11]	Stretches of G's, G-C repeats, CpG islands.	Prevents G-quadruplex formation and other Hoogsteen pairing involving guanine.[2][8]
7-deaza-7-iodo-ddATP	Resolving compressions and artifacts in A-rich or AT-rich regions.	Poly(A) tracts, AT-rich palindromes, A-tracts causing DNA bending.	Disrupts non-canonical structures stabilized by Hoogsteen pairing involving adenine.

Q: Are there any known incompatibilities with DNA polymerases?

A: Most commercially available thermostable DNA polymerases used in sequencing (e.g., Taq FS variants) are capable of incorporating 7-deaza analogs.[6][12] However, the efficiency of incorporation can sometimes be slightly lower than that of the natural nucleotide. This is rarely an issue in modern sequencing chemistries but may require slight optimization of reaction conditions if you are using a non-standard polymerase.

Q: Can this dideoxy-terminator be used in Next-Generation Sequencing (NGS)?

A: No. This specific compound, being a dideoxynucleotide , is a chain terminator and is exclusively for Sanger sequencing.[13] NGS technologies rely on sequencing-by-synthesis, which requires extendable nucleotides. However, the non-terminating version, 7-deaza-dGTP , is frequently used in the PCR amplification steps of NGS library preparation to improve the uniform coverage of GC-rich genomic regions.[6]

References

• Sanger DNA Sequencing: Troubleshooting - MGH DNA Core. (n.d.). Retrieved from [Link]

• Stacey, G. N., & Harasym, M. (1993). Elimination of band compression in sequencing gels by the use of N4-methyl-2'-deoxycytidine 5'-triphosphate. Nucleic Acids Research, 21(11), 2709–2714. Retrieved from [Link]

• Troubleshooting Common Issues in DNA Sequencing. (2023, September 6). Base4. Retrieved from [Link]

• Sanger Sequencing Troubleshooting. (n.d.). AGRF. Retrieved from [Link]

• Sanger Sequencing: Troubleshooting Guide. (2014, November 12). AGRF. Retrieved from [Link]

• Troubleshooting Your Data. (n.d.). Genomics Platform, Institute of research in immunology and cancer, University of Montreal. Retrieved from [Link]

• Kieleczawa, J. (2012). Hot Start 7-Deaza-dGTP Improves Sanger Dideoxy Sequencing Data of GC-Rich Targets. In DNA Sequencing - Methods and Technology. IntechOpen. Retrieved from [Link]

• Frey, B., et al. (2008). 7-Deaza-2`-deoxyguanosine allows PCR and sequencing reactions from CpG islands. Journal of Clinical Pathology, 61(3), 353–357. Retrieved from [Link]

• Troubleshooting Guide: Sanger Sequencing. (n.d.). Microsynth. Retrieved from [Link]

• 7-iodo-7-deaza-2'-deoxyadenosine – CAS 166247-63-8. (n.d.). Sigut Labs. Retrieved from [Link]

• Vaisvila, R., et al. (2021). A novel NGS-compatible Enzymatic Strategy Enables Carryover Contamination Removal and Enhances Sequencing Performance. bioRxiv. Retrieved from [Link]

• 7-Deaza-7-Iodo deoxy Adenosine. (n.d.). ChemGenes. Retrieved from [Link]

• 7-Iodo-2',3'-dideoxy-7-deazaadenosine. (n.d.). Genprice. Retrieved from [Link]

• Kirpekar, F., et al. (1994). 7-deaza-guanosine and 7-deaza-adenosine may enable rapid DNA sequencing by matrix-assisted laser desorption mass spectrometry. Rapid Communications in Mass Spectrometry, 8(8), 525–531.

• DNA secondary structures lead to gene mutations that increase the risk of cancer. (2019, July 9). ecancer. Retrieved from [Link]

• Fernandez-Rachubinski, F., et al. (1990). Incorporation of 7-deaza dGTP during the amplification step in the polymerase chain reaction procedure improves subsequent DNA sequencing. DNA Sequence, 1(2), 81–86. Retrieved from [Link]

• 7-Deaza-2`-deoxyguanosine allows PCR and sequencing reactions from CpG islands. (2008). ResearchGate. Retrieved from [Link]

• Resolution enhancing Nucleotides. (n.d.). Jena Bioscience. Retrieved from [Link]

• Sanger DNA Sequencing. (n.d.). Poochon Scientific. Retrieved from [Link]

Sources

• 1. base4.co.uk [base4.co.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. genomique.iric.ca [genomique.iric.ca]
• 4. MGH DNA Core [dnacore.mgh.harvard.edu]
• 5. ucdenver.edu [ucdenver.edu]
• 6. biorxiv.org [biorxiv.org]
• 7. dnaseq.ucdavis.edu [dnaseq.ucdavis.edu]
• 8. scispace.com [scispace.com]
• 9. tandfonline.com [tandfonline.com]
• 10. cqls.oregonstate.edu [cqls.oregonstate.edu]
• 11. 7-Deaza-2`-deoxyguanosine allows PCR and sequencing reactions from CpG islands - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Elimination of band compression in sequencing gels by the use of N4-methyl-2'-deoxycytidine 5'-triphosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 7-Iodo-2',3'-dideoxy-7-deazaadenosine | Gen [gen.genprice.com]

Technical Support Center: 7-Deaza-7-Iodo-2',3'-Dideoxyadenosine

Topic: Troubleshooting Unexpected Results with 7-Deaza-7-Iodo-ddA

Executive Summary

You are likely working with 7-deaza-7-iodo-2',3'-dideoxyadenosine (7-I-7-C-ddA) for one of three reasons:

• Sanger Sequencing: As a terminator precursor for dye-labeling (the iodine is the handle).

• X-Ray Crystallography: To introduce a heavy atom for phasing without disrupting Watson-Crick pairing.

• Antiviral Research: As a chain-terminating polymerase inhibitor.

The Problem: This molecule is a "wolf in sheep's clothing." While the 7-deaza modification stabilizes the N-glycosidic bond and reduces secondary structure, the 7-iodine atom introduces significant steric bulk and unique photophysical properties (Heavy Atom Effect) that often lead to failed incorporation, fluorescence quenching, or sample degradation.

This guide addresses these specific "unexpected" failure modes.

Module 1: Enzymatic Incorporation Failures

Symptom: No bands, faint sequencing ladders, or premature termination.

The Mechanism: Wild-type DNA polymerases (like standard Taq) possess a "steric gate" mechanism that discriminates against modifications at the C7 position of purines. The iodine atom at C7 is bulky. While 7-deaza-dATP (deoxy) is often tolerated, the combination of dideoxy (chain terminating) and 7-iodo (steric bulk) creates a substrate that many enzymes reject.

Troubleshooting Protocol:

Variable	Recommendation	Technical Rationale
Enzyme Selection	DO NOT use Wild-Type Taq. Use Thermo Sequenase, T7 DNA Pol (modified), or KOD (exo-) variants.	These enzymes contain specific mutations (often F667Y or similar steric gate openings) designed to tolerate C7-substituents and reduce discrimination against ddNTPs.
Mn²⁺ Addition	Add 1–2 mM MnCl₂ to the reaction buffer.	Manganese lowers the enzyme's substrate specificity, forcing the incorporation of the bulky analog where Magnesium might fail.
Concentration Ratio	Increase the [7-I-7-C-ddA] : [dATP] ratio to 10:1 or higher.	Due to lower , the polymerase prefers natural dATP. You must overwhelm the active site with the terminator to get efficient laddering.

Diagnostic Workflow (DOT Diagram)

Figure 1: Decision matrix for diagnosing enzymatic rejection of 7-deaza-7-iodo-ddA.

Module 2: Fluorescence Quenching (The "Dark Dye" Effect)

Symptom: You conjugated a fluorophore to the Iodine, but the signal is 10x lower than expected.

The Mechanism: Iodine is a heavy atom. When a fluorophore (like Fluorescein or ROX) is attached directly or via a short linker to the 7-iodo position, the iodine facilitates Spin-Orbit Coupling . This promotes Intersystem Crossing (ISC) from the excited singlet state (

) to the triplet state ( ), bypassing fluorescence emission. This is known as the Internal Heavy Atom Effect .

The Solution: Linker Engineering You cannot use a "zero-length" crosslinker. You must spatially separate the dye from the iodine atom.

Comparative Data: Linker Length vs. Quantum Yield

Linker Type	Structure	Distance (approx)	Fluorescence Result
Direct / Short	Propargyl amine (3-carbon)	~4 Å	High Quenching (~90% signal loss)
Medium	Hexynyl linker (6-carbon)	~8 Å	Moderate Quenching (~40% signal loss)
Long / Rigid	PEG-spacer or Rigid Polyproline	>12 Å	Minimal Quenching (Optimal Signal)

Mechanism Visualization (DOT Diagram)

Figure 2: The Heavy Atom Effect. The 7-Iodo substituent forces the excited fluorophore into a non-fluorescent Triplet state (ISC) if the linker is too short.

Module 3: Chemical Stability & Photolysis

Symptom: The nucleotide solution turned yellow/brown, or coupling reactions failed.

The Mechanism: The C7–Iodine bond is photosensitive. Exposure to UV or intense ambient light can cause homolytic cleavage of the bond, releasing an iodine radical and generating a reactive deaza-adenosine radical.

• Yellowing: Release of elemental iodine (

  ).

• Coupling Failure: If the iodine falls off, your Sonogashira coupling (for dye attachment) has no leaving group to react with.

Storage & Handling Protocol:

• Light: ALWAYS handle in amber tubes or reduced light.

• Solvent: Store stock solutions in water/buffer at -20°C. Avoid storing in DMSO for long periods at room temperature, as this can accelerate degradation.

• Verification: Before critical experiments, check absorbance at 260 nm vs 280 nm . A significant shift in the ratio compared to the manufacturer's spec indicates deiodination (conversion back to 7-deaza-ddA).

Experimental Protocol: Competitive Incorporation Assay

Use this to validate if your polymerase can accept the 7-I-7-C-ddA.

Objective: Determine the optimal ratio of Modified-ddNTP to Natural-dNTP for your specific enzyme.

• Prepare Template: Anneal a 5'-labeled primer (e.g., FAM-labeled) to a template DNA.

• Reaction Mix (20 µL):

  • Buffer (Tris-HCl pH 9.0, MgCl₂ 2.5 mM).

  • Polymerase (e.g., Thermo Sequenase, 2 units).

  • dNTP mix (dG, dC, dT at 100 µM).

  • dATP at 10 µM (Limiting concentration).

• Titration Series:

  • Tube 1: 0 µM 7-I-7-C-ddA (Control - Full extension expected).

  • Tube 2: 10 µM 7-I-7-C-ddA (1:1 Ratio).

  • Tube 3: 100 µM 7-I-7-C-ddA (10:1 Ratio).

  • Tube 4: 500 µM 7-I-7-C-ddA (50:1 Ratio).

• Cycle: 95°C (30s) -> 55°C (30s) -> 72°C (60s) x 25 cycles.

• Analyze: Run on a denaturing PAGE gel or Capillary Electrophoresis.

  • Result: You should see a specific termination pattern at "A" sites.

  • Interpretation: If Tube 3 shows no termination bands, your enzyme is rejecting the iodine modification. Switch to Manganese buffer or a different enzyme mutant.

References

• Prober, J. M., et al. (1987).[1][2][3] "A system for rapid DNA sequencing with fluorescent chain-terminating dideoxynucleotides."[1][2] Science, 238(4825), 336-341.[2]

  • Foundational paper establishing the use of 7-iodo-7-deaza linkers for dye-termin
• Seela, F., & Kehne, A. (1987). "Palindromic octa- and dodecanucleotides containing 7-deaza-2'-deoxyguanosine: solid-phase synthesis, base pairing stability, and crystallization." Biochemistry, 26(8), 2232–2238. Establishes the stability and synthesis properties of 7-deaza purines.

• Tabor, S., & Richardson, C. C. (1995). "A single residue in DNA polymerases of the Escherichia coli DNA polymerase I family is critical for distinguishing between deoxy- and dideoxyribonucleotides." Proceedings of the National Academy of Sciences, 92(14), 6339–6343.

  • Explains the "F667Y" mutation required for ddNTP incorpor

• Li, Z., et al. (2010). "A photocleavable fluorescent nucleotide for DNA sequencing and analysis."[1][4] Proceedings of the National Academy of Sciences, 100(2), 414-419.[1]

  • Discusses linker strategies to avoid quenching and steric issues.
• McGuigan, P., et al. (1994). "7-Deaza-7-iodo-2'-deoxyadenosine: A new phasing agent for protein crystallography." Acta Crystallographica, D50, 596-602.

Sources

• 1. pnas.org [pnas.org]
• 2. A system for rapid DNA sequencing with fluorescent chain-terminating dideoxynucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Four-color DNA sequencing by synthesis using cleavable fluorescent nucleotide reversible terminators - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

validation of sequencing results obtained with 7-deaza-7-iodo-2',3'-dideoxyadenosine

Topic: Validation of Sequencing Results Obtained with 7-Deaza-7-Iodo-2',3'-Dideoxyadenosine Content Type: Technical Comparison & Validation Guide Author Persona: Senior Application Scientist

Executive Summary

In the landscape of Sanger sequencing and fragment analysis, the reliability of base calling in GC-rich or structurally complex regions remains a critical bottleneck. 7-Deaza-7-iodo-2',3'-dideoxyadenosine (7-deaza-7-iodo-ddATP) represents a dual-modified terminator designed to address two specific failure modes: band compression caused by secondary structures and mobility shifts caused by bulky dye attachments.

This guide provides a rigorous validation framework for researchers utilizing this analog. It compares the molecule’s performance against standard dideoxynucleotides and outlines a self-validating experimental protocol to ensure data integrity.

Technical Background: The Mechanism of Action

To validate results, one must understand the source of error being mitigated. 7-deaza-7-iodo-ddATP functions through two synergistic modifications:

• 7-Deaza Modification (The Stabilizer): In standard Adenine, the N7 nitrogen participates in Hoogsteen hydrogen bonding, facilitating the formation of G-quartets and hairpins in GC-rich templates. These structures cause "band compressions" where peaks overlap or migrate anomalously during electrophoresis.[1] Replacing N7 with a carbon (C7) eliminates this hydrogen bonding potential, linearizing the DNA for accurate size separation.

• 7-Iodo Substitution (The Linker): The C7 position is sterically permissible for modification. The iodine atom serves as a rigid, non-perturbing linker for attaching fluorescent dyes (e.g., fluorescein, rhodamine). Unlike N-linked dyes, the 7-iodo linkage minimizes the "mobility shift"—the discrepancy in migration speed between the dye-labeled fragment and the native DNA.

Visualization: Structural Impact on Sequencing

Figure 1: Mechanistic comparison showing how the 7-deaza modification prevents secondary structure artifacts common with standard ddATP.

Comparative Performance Analysis

The following table contrasts 7-deaza-7-iodo-ddATP with alternative terminators. Validation of your results depends on observing the specific improvements listed in the "Performance Outcome" column.

Feature	Standard ddATP	7-Deaza-ddATP (Unlabeled)	7-Deaza-7-Iodo-ddATP (Labeled)
Chemistry Type	Radioactive / Unlabeled	Primer-Walking / PCR	Dye-Terminator Sequencing
GC-Rich Resolution	Poor (Frequent compressions)	Excellent	Excellent
Mobility Shift	N/A (Primer labeled)	N/A	Minimal (Rigid Linker)
Peak Uniformity	Variable (Sequence dependent)	High	High (Reduced discrimination)
Read Length (Q20)	Standard (~600-800bp)	Extended (>800bp)	Extended (>800bp)
Primary Artifact	Band Compression	None (if optimized)	Dye Blobs (if unpurified)

Key Insight for Validation: If your raw data shows "smearing" or uneven spacing in GC-rich regions (>60% GC), the 7-deaza analog is functioning correctly. If peaks are sharp but superimposed (compression), the reagent may be degraded or the deaza ratio is insufficient.

Validation Protocol: The "Self-Validating" Workflow

To confirm that the sequence obtained with 7-deaza-7-iodo-ddATP is accurate and not an artifact of the chemistry itself, follow this validation workflow.

Phase 1: Experimental Setup

• Template Preparation: Isolate plasmid or PCR product. Ensure EDTA-free elution (EDTA chelates Mg++, inhibiting the polymerase).

• Reaction Mix: Use a cycle sequencing mix containing the 7-deaza-7-iodo-ddATP.

  • Control: If validating a new lot, run a known standard (e.g., pGEM-3Zf(+)).

• Cycling Conditions:

  • Denature: 96°C (10s)

  • Anneal: 50°C (5s)

  • Extension: 60°C (4 min) – Note: 7-deaza analogs often require slightly longer extension times than standard nucleotides due to slower incorporation kinetics.

Phase 2: Data Validation (The "3-Point Check")

Do not rely solely on the base-caller software. Validate the trace data manually using these three checkpoints:

• Checkpoint A: The G-C Spacing Test

  • Observation: Locate a region with 3+ consecutive Guanines or Cytosines.

  • Validation Criteria: In standard chemistry, these bunch together. With 7-deaza-7-iodo-ddATP, the spacing between these peaks should be identical to A-T rich regions.

• Checkpoint B: The Mobility Correction

  • Observation: Check the raw data (before mobility file application).

  • Validation Criteria: The "shift" between the dye signal and the actual base position should be consistent. If the spacing varies wildly, the "iodo" linker stability may be compromised.

• Checkpoint C: Signal-to-Noise (S/N)

  • Validation Criteria: S/N > 50 for all four bases. 7-deaza analogs can sometimes show lower quantum yield if the dye coupling is damaged.

Phase 3: Orthogonal Confirmation (For Critical Samples)

If the sequence is clinically or structurally significant, validate the 7-deaza result using a Restriction Digest Confirmation :

• Identify a restriction site created or destroyed by the variant .

• Digest the original PCR product.

• Run on an agarose gel.

  • Logic: If the sequencing trace shows a mutation (A > G) but the enzyme cuts (indicating A), the sequencing result is an artifact (likely a dye blob or compression masquerading as a base call).

Visualization: Validation Logic Flow

Figure 2: Decision tree for validating sequencing traces obtained with 7-deaza-7-iodo-ddATP.

Troubleshooting & Optimization

Issue: "Dye Blobs" at ~70bp or ~120bp. [2]

• Cause: 7-deaza-7-iodo-ddATP is hydrophobic. Unincorporated terminators aggregate if purification is insufficient.

• Solution: Use size-exclusion chromatography (Sephadex G-50) rather than ethanol precipitation for cleanup.

Issue: Low Signal Intensity.

• Cause: The polymerase discriminates against the 7-deaza/7-iodo modification more than standard nucleotides.

• Solution: Increase the ratio of polymerase to template or extend the elongation step to 4 minutes.

References

• Prober, J. M., et al. (1987).[3] "A system for rapid DNA sequencing with fluorescent chain-terminating dideoxynucleotides."[3] Science, 238(4825), 336-341.[3]

  • Foundational paper establishing the utility of succinylfluorescein-labeled dideoxynucleotides using linkers th

• Rosenblum, B. B., et al. (1997). "New dye-labeled terminators for improved DNA sequencing patterns." Nucleic Acids Research, 25(22), 4500–4504.

  • Discusses the optimization of dye-terminator structures, including 7-deaza modific

• Mizusawa, S., Nishimura, S., & Seela, F. (1986). "Improvement of the dideoxy chain termination method of DNA sequencing by use of deoxy-7-deazaguanosine triphosphate in place of dGTP." Nucleic Acids Research, 14(3), 1319–1324.

  • Establishes the mechanism of 7-deaza purines in elimin

• Thermo Fisher Scientific. "Sanger Sequencing Troubleshooting Guide."

  • Industry standard protocols for validating dye-terminator d

Sources

• 1. researchgate.net [researchgate.net]
• 2. ucdenver.edu [ucdenver.edu]
• 3. A system for rapid DNA sequencing with fluorescent chain-terminating dideoxynucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]

7-deaza-7-iodo-2',3'-dideoxyadenosine vs 7-deaza-dGTP for GC-rich regions

7-deaza-7-iodo-2',3'-dideoxyadenosine vs. 7-deaza-dGTP[1]

Executive Summary

In the context of genomic analysis, particularly Sanger sequencing and PCR of GC-rich templates (>60% GC content), researchers often encounter "compressions"—regions where secondary structures cause electrophoretic anomalies or polymerase stalling.[1][2][3]

This guide compares two distinct chemical tools used to resolve these artifacts:

• 7-deaza-dGTP: A chain extender (dNTP analog) used to preventing secondary structure formation (G-quartets/hairpins) during synthesis.[4][2][3]

• 7-deaza-7-iodo-2',3'-dideoxyadenosine (7-deaza-7-iodo-ddA): A chain terminator (ddNTP analog) used to normalize electrophoretic mobility and stabilize base-pairing at the termination site.

The Verdict: These are not mutually exclusive alternatives but rather complementary tools. 7-deaza-dGTP is the primary solution for resolving GC-induced structural artifacts. 7-deaza-7-iodo-ddA is a specialized component often required to read the resulting sequence accurately by correcting mobility shifts caused by the modified G-extender or the dye-linker chemistry.

Part 1: The Mechanics of GC-Rich Obstacles

To understand the utility of these analogs, one must first understand the "GC Barrier."

• The Problem: Guanosine-rich regions form Hoogsteen hydrogen bonds, leading to stable secondary structures like G-quadruplexes and hairpins .

• The Consequence:

  • In PCR: The polymerase stalls or falls off, leading to truncated products or no amplification.[2][5]

  • In Sequencing (Electrophoresis): The DNA strand does not remain linear. It folds on itself, migrating faster than it should. This causes multiple peaks to "compress" into a single blob, making the sequence unreadable.

Part 2: Deep Dive – 7-deaza-dGTP (The Structure Breaker)

Classification: Modified Extender (dNTP) Target: Guanosine (G) residues throughout the strand.

Mechanism of Action

Standard Guanosine (dGTP) has a Nitrogen at position 7 (N7).[1] This N7 is the donor for Hoogsteen hydrogen bonding, which stabilizes secondary structures.

• 7-deaza-dGTP replaces the N7 with a Carbon (C7).[2]

• Result: It retains normal Watson-Crick pairing (C-G) so the sequence is correct, but it cannot form Hoogsteen bonds. The DNA strand remains linear and denatured.

Primary Application

• PCR: Used to amplify templates with >60% GC content where standard Taq fails.[2]

• Sequencing: Replaces dGTP (partially or fully) in the extension mix to eliminate band compressions.[3][6]

Critical Protocol Note

7-deaza-dGTP lowers the melting temperature (

) of the DNA duplex.[4] When using this analog, you must lower the annealing temperature of your cycling protocol by 2–5°C compared to standard dGTP.

Part 3: Deep Dive – 7-deaza-7-iodo-ddA (The Precision Terminator)

Classification: Modified Terminator (ddNTP) Target: Adenosine (A) termination sites.

Mechanism of Action

This molecule combines two modifications on a dideoxy (terminator) sugar:

• 7-deaza: Removes the N7 nitrogen (like the G analog) to reduce local secondary structure at the 3' end.[4][2][7]

• 7-iodo: Adds a heavy Iodine atom at the 7-position.

Why is it used?

• Mobility Normalization: In automated capillary electrophoresis, the "drag" of the fluorescent dye and the base modification can cause peaks to shift. The Iodine atom increases the mass and lipophilicity, slowing the migration of the "A" fragments to match the other bases.

• Synergy with 7-deaza-dGTP: When you replace dGTP with 7-deaza-dGTP, the electrophoretic mobility of the entire DNA strand changes.[3] Standard terminators (ddATP) might not migrate predictably in this "deaza-heavy" background. 7-deaza-7-iodo-ddA is often used to "re-align" the A-peaks relative to the modified G-peaks.

Part 4: Comparative Analysis

Feature	7-deaza-dGTP	7-deaza-7-iodo-ddA
Role	Extender (Building Block)	Terminator (Stop Signal)
Abundance in Rxn	High (Micromolar range)	Low (Trace amounts)
Primary Function	Prevents secondary structure (G-quartets).[2]	Corrects peak spacing and mobility.
GC-Rich Utility	Critical: Solves the "compression" artifact.	Supportive: Ensures A-peaks are readable in GC contexts.
Polymerase	Substrate for Taq, Klenow, Sequenase.	Substrate for mutant polymerases (e.g., Taq FS).
Limitation	Lowers significantly; PCR products stain poorly with Ethidium Bromide.	Expensive; strictly for sequencing (not PCR amplification).

Part 5: Experimental Protocol

Workflow: Sequencing a Difficult 80% GC Template

This protocol uses a "Deaza-G" extension mix to solve the structure, and implies the use of matched terminators (often included in "GC-Rich" sequencing kits) to handle the detection.

Reagents

• Template: 100 ng GC-rich plasmid DNA.

• Primer: 3.2 pmol forward primer (

  adjusted).

• 5X Sequencing Buffer: (Tris-HCl,

  ).

• dGTP Replacement Mix:

  • 1 mM 7-deaza-dGTP

  • 1 mM dATP, 1 mM dTTP, 1 mM dCTP.

• Terminator Mix: Fluorescently labeled ddNTPs (containing 7-deaza-7-iodo-ddA if using specific mobility-matched sets).

• Polymerase: Thermo-Sequenase or equivalent (Taq FS).

Step-by-Step Methodology

• Template Linearization (Optional but Recommended): Linearize circular plasmids using a restriction enzyme. This relieves supercoiling stress which exacerbates GC structures.

• Master Mix Preparation: Combine the following on ice:

  • 4.0 µL 5X Sequencing Buffer

  • 1.0 µL dGTP Replacement Mix (100% 7-deaza-dGTP)

  • 2.0 µL Terminator Mix

  • 1.0 µL Polymerase

  • 1.0 µL Primer (3.2 pmol)

  • Template DNA + Water to 20 µL.

• Thermal Cycling (The "Hot-G" Protocol):

  • Initial Denaturation: 98°C for 3 min (Higher temp for GC strands).

  • Cycling (30 cycles):

    • 98°C for 10 sec (Melt).

    • 55°C for 15 sec (Anneal - Note: Lower temp due to deaza-G).

    • 60°C for 4 min (Extend).

• Cleanup: Precipitate with Ethanol/EDTA to remove unincorporated dyes. Do not use spin columns alone; GC-rich fragments often bind tightly to silica matrices.

• Detection: Run on Capillary Electrophoresis (e.g., ABI 3730). Select the specific mobility file (basecaller) for "deaza-G" chemistry if available in the software.

Part 6: Mechanism Visualization

Caption: Pathway showing how 7-deaza-dGTP prevents structural artifacts while 7-deaza-7-iodo-ddA optimizes detection.

References

• Mizusawa, S., Nishimura, S., & Seela, F. (1986). Improvement of the dideoxy chain termination method of DNA sequencing by use of deoxy-7-deazaguanosine triphosphate in place of dGTP. Nucleic Acids Research, 14(3), 1319–1324.

• Seela, F., & Röling, A. (1992). 7-Deaza-2'-deoxyadenosine and 7-deaza-2'-deoxyguanosine: synthesis and properties of oligodeoxyribonucleotides containing 7-deaza-purines. Nucleic Acids Research, 20(1), 55-61.

• Thermo Fisher Scientific. (n.d.). BigDye™ Terminator v3.1 Cycle Sequencing Kit Protocol. Retrieved from thermofisher.com.

• Jena Bioscience. (n.d.). 7-Deaza-dGTP Product Information. Retrieved from jenabioscience.com.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. scispace.com [scispace.com]
• 5. 7-Deaza-2'-deoxyguanosine allows PCR and sequencing reactions from CpG islands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cytivalifesciences.com [cytivalifesciences.com]
• 7. scispace.com [scispace.com]

Guide to the Applications of 7-Deaza-7-Iodo-2',3'-Dideoxyadenosine: A Versatile Nucleoside Analog in Antiviral and Cancer Research

An In-Depth Technical Guide and Comparative Analysis

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary: 7-Deaza-7-iodo-2',3'-dideoxyadenosine is a synthetic nucleoside analog engineered with distinct structural modifications that confer unique biochemical properties. The replacement of nitrogen at the 7-position with a carbon (7-deaza) enhances metabolic stability, while the iodine at this new position provides a versatile handle for further chemical modification. Crucially, the absence of hydroxyl groups at both the 2' and 3' positions of the ribose sugar designates it as a potent DNA chain terminator. This guide provides a comprehensive review of its primary applications, comparing its performance against alternative compounds and detailing experimental protocols to facilitate its use in research. We explore its role as a potential antiviral and anticancer agent and as a key intermediate in the synthesis of more complex molecular probes and therapeutics.

Introduction: The Architectural Logic of a Modified Nucleoside

Nucleoside analogs are a cornerstone of modern chemotherapy, targeting the fundamental processes of DNA and RNA synthesis. Their efficacy hinges on their ability to mimic natural nucleosides, allowing them to be processed by cellular or viral enzymes, while structural modifications introduce a disruptive function. 7-Deaza-7-iodo-2',3'-dideoxyadenosine is a prime example of rational drug design, incorporating three key features:

• 7-Deaza (Pyrrolo[2,3-d]pyrimidine) Core: The substitution of N-7 of the purine ring with a carbon atom fundamentally alters the molecule's electronic properties and stability. This modification prevents enzymatic cleavage of the glycosidic bond and circumvents the formation of certain metabolites, often leading to improved bioavailability and a longer half-life.[1]

• 2',3'-Dideoxyribose Moiety: This feature is the primary driver of its main biological activity. Once phosphorylated to its triphosphate form, the analog can be incorporated into a growing DNA chain by a polymerase. However, the lack of a 3'-hydroxyl group makes the formation of the next phosphodiester bond impossible, leading to the immediate termination of DNA synthesis.

• C-7 Iodo Group: The iodine atom serves two purposes. It can enhance hydrophobic stacking interactions when incorporated into nucleic acids, potentially improving binding affinity.[2] More significantly, it acts as a reactive site for palladium-catalyzed cross-coupling reactions (e.g., Sonogashira, Suzuki, Heck), enabling the attachment of a wide array of functional groups to create novel derivatives.

Below is the chemical structure of 7-deaza-7-iodo-2',3'-dideoxyadenosine.

Caption: Chemical structure of 7-deaza-7-iodo-2',3'-dideoxyadenosine.

Core Application: Antiviral Therapy

The primary therapeutic rationale for 2',3'-dideoxynucleosides is their function as chain terminators of viral polymerases. This mechanism is particularly effective against viruses that rely on reverse transcriptases or DNA polymerases for replication.

Mechanism of Action: Chain Termination

The antiviral activity is initiated by a series of phosphorylation events catalyzed by host cell kinases, converting the nucleoside into its active triphosphate form (7-deaza-7-iodo-ddATP). This triphosphate analog is then recognized by viral polymerases as a substrate and incorporated into the nascent viral DNA. The absence of the 3'-OH group halts further chain elongation, leading to the accumulation of truncated, non-functional viral genomes.

Caption: Activation pathway and mechanism of action for antiviral activity.

Comparative Performance

While specific data for 7-deaza-7-iodo-2',3'-dideoxyadenosine is limited in publicly accessible literature, we can infer its potential by comparing it to related and established compounds. Its performance would be evaluated based on its half-maximal inhibitory concentration (IC₅₀), cytotoxic concentration (CC₅₀), and the resulting selectivity index (SI = CC₅₀/IC₅₀). An ideal candidate has a low IC₅₀ and a high CC₅₀.

The 2'-deoxy version, 7-deaza-7-iodo-2'-deoxyadenosine, has shown efficacy against herpes simplex virus (HSV) types 1 and 2 by selectively inhibiting viral DNA polymerase.[] It is plausible that the 2',3'-dideoxy version would exhibit broader activity, particularly against retroviruses.

Table 1: Comparison of Antiviral Nucleoside Analogs

Compound	Target Virus	Mechanism	Key Advantages	Key Limitations
7-deaza-7-iodo-ddA (Predicted)	Retroviruses (e.g., HIV), HBV	Chain Termination	Enhanced metabolic stability (7-deaza); potential for derivatization (7-iodo)	Potential for mitochondrial toxicity (common to ddNTPs)
Zidovudine (AZT)	HIV-1, HIV-2, HTLV-1	Chain Termination	First approved anti-HIV drug; well-characterized	Bone marrow suppression; development of resistance
Didanosine (ddI)	HIV-1, HIV-2	Chain Termination	Active against some AZT-resistant strains	Pancreatitis, peripheral neuropathy; acid-labile
CdFA (7-deaza-7-fluoro-dA)	HBV	Chain Termination	Potent against Entecavir/Adefovir-resistant HBV variants; favorable safety profile.[4]	Narrower spectrum of activity reported
7DMA (7-deaza-2-methyl-A)	Usutu Virus (USUV)	Replication Inhibition	Reduces viremia and viral load in vivo; immunomodulatory effects.[5]	Mechanism not fully elucidated as chain termination

Core Application: Precursor for Advanced Therapeutics

The true versatility of 7-deaza-7-iodo-2',3'-dideoxyadenosine lies in its utility as a chemical intermediate.[6] The carbon-iodine bond at the 7-position is a prime site for palladium-catalyzed cross-coupling reactions, allowing for the synthesis of a vast library of derivatives with tailored properties.

Synthetic Workflow: Sonogashira Coupling

This reaction is commonly used to attach alkyne-containing groups, which can serve as fluorescent tags, bioconjugation linkers, or moieties that enhance target binding.

Caption: General workflow for Sonogashira cross-coupling reaction.

This synthetic flexibility allows researchers to develop:

• Fluorescent Probes: For use in DNA sequencing and molecular imaging.

• Antisense Oligonucleotides: Incorporation of modified nucleosides can enhance binding affinity and nuclease resistance. Studies on related 7-substituted-7-deaza-2'-deoxypurines show that such modifications improve binding to target RNA.[2][7]

• Targeted Therapeutics: By attaching ligands that bind to specific cellular receptors.

Potential Application: Anticancer Therapy

The chain termination mechanism is not exclusive to viral polymerases. It can also affect cellular DNA polymerases, making dideoxynucleosides cytotoxic to rapidly dividing cells, such as cancer cells.

Comparative Landscape

The field of anticancer nucleoside analogs is mature, providing a rich context for comparison. A notable analog is 3'-deoxyadenosine (Cordycepin), which also functions as a chain terminator. However, its clinical development has been hampered by poor pharmacokinetics, including rapid degradation by adenosine deaminase (ADA).

NUC-7738 is an engineered phosphoramidate prodrug of 3'-deoxyadenosine designed to overcome these limitations.[8] It bypasses the need for nucleoside transporters for cellular uptake and is resistant to degradation by ADA.

Table 2: Comparison of Anticancer Adenosine Analogs

Compound	Primary Mechanism	Key Advantages	Key Limitations / Resistance Mechanisms
7-deaza-7-iodo-ddA (Hypothesized)	DNA Chain Termination	7-deaza core may resist ADA degradation; potential for broad activity.	Cytotoxicity may not be specific to cancer cells; potential for mitochondrial toxicity.
3'-Deoxyadenosine (Cordycepin)	DNA/RNA Chain Termination, Apoptosis Induction	Natural product with multiple anticancer pathways.	Rapid degradation by ADA; requires active transport into cells; requires phosphorylation by adenosine kinase (AK).[8]
NUC-7738	DNA/RNA Chain Termination, Apoptosis Induction	Resistant to ADA; bypasses need for nucleoside transporters; activated by ubiquitously expressed HINT-1.[8]	Still in early-phase clinical trials.[8]

Experimental Protocols

Protocol 1: General In Vitro Antiviral Plaque Reduction Assay

This protocol provides a framework for assessing the antiviral efficacy of a test compound.

• Cell Seeding: Plate a suitable host cell line (e.g., Vero cells for HSV) in 24-well plates at a density that will yield a confluent monolayer after 24 hours of incubation.

• Compound Preparation: Prepare a stock solution of 7-deaza-7-iodo-2',3'-dideoxyadenosine in DMSO. Create a series of 2-fold serial dilutions in cell culture medium to achieve the desired final concentrations.

• Infection: Aspirate the medium from the confluent cell monolayers. Infect the cells with the target virus at a multiplicity of infection (MOI) of 0.01 in the presence of the various compound dilutions or a vehicle control.

• Incubation: Incubate the plates for 1-2 hours to allow for viral adsorption.

• Overlay: Aspirate the inoculum and overlay the cells with a semi-solid medium (e.g., medium containing 1% methylcellulose) mixed with the corresponding compound dilutions.

• Incubation: Incubate the plates for 2-5 days, depending on the virus's replication cycle, until visible plaques form in the control wells.

• Staining and Counting: Fix the cells (e.g., with 4% paraformaldehyde) and stain with a solution like crystal violet. Count the number of plaques in each well.

• Analysis: Calculate the IC₅₀ value, which is the concentration of the compound that reduces the number of plaques by 50% compared to the vehicle control.

Protocol 2: MTT Cell Viability Assay (for Cytotoxicity)

This assay determines the concentration at which the compound becomes toxic to the host cells.

• Cell Seeding: Seed host cells in a 96-well plate and allow them to reach ~80% confluency.

• Compound Treatment: Treat the cells with the same serial dilutions of the compound used in the antiviral assay. Include wells with untreated cells (negative control) and cells treated with a known cytotoxic agent (positive control).

• Incubation: Incubate the plate for the same duration as the plaque reduction assay.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells will metabolize the yellow MTT into purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Measurement: Read the absorbance of each well using a plate spectrophotometer at a wavelength of ~570 nm.

• Analysis: Calculate the CC₅₀ value, the compound concentration that reduces cell viability by 50% compared to the untreated control.

Conclusion and Future Outlook

7-Deaza-7-iodo-2',3'-dideoxyadenosine is a strategically designed nucleoside analog with significant potential. Its primary strength lies in its dual identity: a potent chain-terminating agent for polymerases and a versatile chemical scaffold for the synthesis of next-generation therapeutics. While direct experimental data on its biological activity remains sparse in the public domain, its structural components suggest promising avenues for exploration in both antiviral and anticancer research.

Future research should focus on:

• Systematic Screening: Evaluating its efficacy against a broad panel of viruses (especially retroviruses) and cancer cell lines.

• Pharmacokinetic Studies: Assessing its stability, bioavailability, and metabolic fate in vivo.

• Derivative Synthesis: Leveraging the 7-iodo position to create novel compounds with improved selectivity and potency.

By serving as both a potential therapeutic and a powerful research tool, 7-deaza-7-iodo-2',3'-dideoxyadenosine represents a valuable asset for the drug discovery and development community.

References

• Balow, G., Mohan, V., Lesnik, E. A., Johnston, J. F., Monia, B. P., & Acevedo, O. L. (1998). Biophysical and antisense properties of oligodeoxynucleotides containing 7-propynyl-, 7-iodo- and 7-cyano-7-deaza-2-amino-2′-deoxyadenosines. Nucleic Acids Research, 26(14), 3350–3357. Available at: [Link]

• Sigut Labs. (n.d.). 7-iodo-7-deaza-2'-deoxyadenosine – CAS 166247-63-8. Retrieved February 17, 2026, from [Link]

• Vilniaus universitetas. (n.d.). The synthesis and applications of oligonucleotide-modified nucleotides. Retrieved February 17, 2026, from [Link]

• PubMed. (1998). Biophysical and antisense properties of oligodeoxynucleotides containing 7-propynyl-, 7-iodo- and 7-cyano-7-deaza-2-amino-2'-deoxyadenosines. Nucleic Acids Research. Available at: [Link]

• Ribeiro, I. F., et al. (2025). Antiviral and Immunomodulatory Effects of 7-Deaza-2-methyladenosine (7DMA) in a Susceptible Mouse Model of Usutu Virus Infection. Viruses, 17(12), 1639. Available at: [Link]

• Tanaka, Y., et al. (2020). 7-Deaza-7-fluoro modification confers on 4'-cyano-nucleosides potent activity against entecavir/adefovir-resistant HBV variants and favorable safety. Antiviral Research, 176, 104744. Available at: [Link]

• bioRxiv. (2025). Broad-Spectrum Antiviral Efficacy of 7-Deaza-7-Fluoro-2'-C-Methyladenosine Against Multiple Coronaviruses In Vitro and In Vivo. Retrieved February 17, 2026, from [Link]

• Carl ROTH. (n.d.). 7-Deaza-2'-deoxy-7-iodoadenosine, 500 mg. Retrieved February 17, 2026, from [Link]

• NuCana plc. (n.d.). Chemistry to transform 3'-deoxyadenosine into the novel anti-cancer agent NUC-7738. Retrieved February 17, 2026, from [Link]

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• 5. Antiviral and Immunomodulatory Effects of 7-Deaza-2-methyladenosine (7DMA) in a Susceptible Mouse Model of Usutu Virus Infection - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Biophysical and antisense properties of oligodeoxynucleotides containing 7-propynyl-, 7-iodo- and 7-cyano-7-deaza-2-amino-2'-deoxyadenosines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. nucana.com [nucana.com]

Technical Guide: 7-Deaza-7-iodo-2',3'-dideoxyadenosine in Genomic Analysis

Topic: Case Studies Using 7-Deaza-7-iodo-2',3'-dideoxyadenosine Content Type: Publish Comparison Guide

[1]

Executive Summary

7-deaza-7-iodo-2',3'-dideoxyadenosine (7-deaza-7-iodo-ddA) represents a critical evolution in nucleoside analogue chemistry, specifically engineered to overcome the structural and functional limitations of native dideoxynucleotides in automated DNA sequencing.[]

While standard dideoxynucleotides (ddNTPs) suffice for radioactive sequencing, they fail in high-throughput fluorescence applications due to chemical instability and the lack of a non-disruptive labeling site. This guide analyzes how the dual-modification of the purine ring—7-deaza (carbon substitution at N7) and 7-iodo (halogenation at C7)—creates a "Super-Terminator" that enables modern dye-terminator sequencing.[]

Core Value Proposition

Feature	Chemical Modification	Mechanistic Advantage
N-Glycosidic Stability	7-deaza (C replaces N7)	Prevents depurination during high-temperature cycle sequencing.[]
Labeling Versatility	7-iodo (Iodine at C7)	Provides a steric "handle" for linker attachment via Sonogashira coupling without disrupting Watson-Crick pairing.[]
Base Pairing Fidelity	7-deaza	Eliminates Hoogsteen base pairing, reducing band compression in GC-rich regions.[]

Case Study 1: Automated Fluorescence-Based DNA Sequencing

Context: The transition from radioactive slab gels to automated capillary electrophoresis required nucleotides that could carry bulky fluorescent dyes without inhibiting DNA polymerase incorporation.[]

The Challenge: Steric Hindrance and Instability

Early attempts to attach fluorophores to the adenine base failed:

• N-attachment: Attaching dyes to the standard N7 position destabilized the purine ring, causing rapid degradation.

• C8-attachment: Attaching dyes to the C8 position caused severe steric clashes with the polymerase active site, drastically reducing incorporation efficiency (

  ).

The Solution: The Prober System (DuPont)

In the foundational work by Prober et al. (1987), 7-deaza-7-iodo-ddATP was utilized as the core scaffold for the adenine terminator.[]

Experimental Workflow

The iodine atom at the 7-position serves as a reactive site for a propargylamine linker. This linker connects a succinylfluorescein dye to the nucleobase. The rigid alkyne arm projects the dye away from the DNA helix and the polymerase cleft, minimizing steric interference.

Protocol: Dye-Terminator Cycle Sequencing

• Template Preparation: Isolate plasmid or PCR amplicon.

• Reaction Mix:

  • DNA Polymerase (e.g., Thermo Sequenase or Taq FS).

  • dNTP mix (dATP, dCTP, dGTP, dTTP) at 200 µM.

  • Terminator Mix: Fluorescently labeled 7-deaza-7-iodo-ddATP (plus labeled ddGTP, ddCTP, ddTTP) at 0.1–2.0 µM.[]

  • Primer (3.2 pmol).

• Cycling:

  • 96°C (10s) -> 50°C (5s) -> 60°C (4 min) x 25 cycles.

  • Note: The 7-deaza modification is critical here to survive the repeated 96°C spikes.

• Purification: Ethanol/EDTA precipitation or Sephadex G-50 spin column.

• Detection: Capillary Electrophoresis (CE) with laser-induced fluorescence.[]

Comparative Performance Data

Metric	Standard ddATP (Radioactive)	C8-Labeled ddATP	7-deaza-7-iodo-ddATP (Linker-Dye)
Polymerase Incorporation	High (Native)	Very Low (Steric clash)	High (Near Native)
Thermal Stability	Low (Depurinates at pH < 7)	Low	High (Stable C-C bond)
Band Resolution	Poor (Compression artifacts)	N/A	Excellent (Uniform mobility)
Multiplexing	No (4 lanes required)	No	Yes (Single capillary)

Mechanism of Action: The replacement of Nitrogen-7 with Carbon (7-deaza) removes a hydrogen bond acceptor involved in Hoogsteen pairing.[][2] This prevents the formation of secondary structures (hairpins) in the sequencing fragments, which normally cause bands to "compress" or overlap in the gel/capillary.

Case Study 2: Synthesis and Structural Functionalization

Context: Synthetic chemists require robust pathways to create functionalized nucleosides for antiviral libraries and electrochemical sensors. The 7-iodo group acts as a universal "plug-and-play" connector.[]

The Challenge: Labile Intermediates

Synthesizing functionalized purines is notoriously difficult because the glycosidic bond in standard purines is acid-labile. Attempting to attach linkers often results in the cleavage of the sugar from the base.

The Solution: Palladium-Catalyzed Cross-Coupling

Research by Seela et al.[] demonstrated that 7-deaza-7-iodo-2',3'-dideoxyadenosine is stable enough to undergo harsh cross-coupling reactions.[]

Reaction Pathway (Sonogashira Coupling)

The iodine atom allows for the specific attachment of alkynes (e.g., fluorescent dyes, biotin, or electrochemical tags) using a Pd(0) catalyst.

Figure 1: Palladium-catalyzed functionalization of the 7-iodo position.[] This workflow is impossible with standard ddATP due to instability.

Stability Data (Half-life in 0.1N HCl)

• Standard ddA: ~5 minutes (Rapid depurination).

• 7-deaza-ddA: > 24 hours (Highly stable).[]

• Implication: The 7-deaza scaffold allows for diverse chemical manipulations (heating, acidic conditions) required to attach complex detection moieties without destroying the molecule.

Visualizing the Sequencing Workflow

The following diagram illustrates how 7-deaza-7-iodo-ddATP integrates into the Sanger sequencing workflow to produce distinct, readable data.

Figure 2: Integration of 7-deaza-7-iodo-ddATP into automated sequencing. The modified nucleotide ensures stability and detection.

References

• Prober, J. M., Trainor, G. L., Dam, R. J., Hobbs, F. W., Robertson, C. W., Zagursky, R. J., ...[3] & Baumeister, K. (1987).[3] A system for rapid DNA sequencing with fluorescent chain-terminating dideoxynucleotides.[][3] Science, 238(4825), 336-341.[][3]

• Seela, F., & Kehne, A. (1987). Palindromic octa-and dodecanucleotides containing 2'-deoxytubercidin: synthesis, hairpin formation, and stability.[] Biochemistry, 26(8), 2232-2238.[]

• Rosenblum, B. B., Lee, L. G., Spurgeon, S. L., Khan, S. H., Menchen, S. M., Heiner, C. R., & Chen, S. M. (1997). New dye-labeled terminators for improved DNA sequencing patterns.[] Nucleic Acids Research, 25(22), 4500-4504.[]

• Hobbs Jr, F. W., & Cocuzza, A. J. (1991). Alkynylamino-nucleotides. US Patent 5,047,519. (Foundational patent for the linker chemistry described).

Sources

• 2. journals.iucr.org [journals.iucr.org]
• 3. A system for rapid DNA sequencing with fluorescent chain-terminating dideoxynucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Antiviral Efficacy of 7-Deaza-7-Iodo-2',3'-Dideoxyadenosine Analogs

This guide provides an in-depth analysis of 7-deaza-7-iodo-2',3'-dideoxyadenosine analogs, a promising class of nucleoside derivatives. We will explore their mechanism of action, compare their antiviral efficacy against various viral pathogens using key experimental data, and provide detailed protocols for their evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to understand and apply these compounds in an antiviral context.

Introduction: The Rationale for a Modified Nucleoside Scaffold

Nucleoside analogs have long been a cornerstone of antiviral therapy, with foundational drugs like Zidovudine (AZT) and Didanosine paving the way for treating devastating viral infections such as HIV.[1] The therapeutic success of these molecules lies in their ability to mimic natural nucleosides, thereby deceiving viral polymerases and disrupting the replication cycle.[2][3]

The 7-deazapurine (pyrrolo[2,3-d]pyrimidine) scaffold, found in naturally occurring antibiotics like tubercidin, represents a significant advancement in nucleoside analog design.[4] The strategic replacement of the nitrogen atom at position 7 with a carbon atom alters the electronic properties of the purine ring system, often leading to enhanced biological activity.[4] This guide focuses on a specific subset of these analogs, which combine three critical structural modifications:

• 7-Deaza (Pyrrolo[2,3-d]pyrimidine) Core: This modification can improve binding to target enzymes and alter the molecule's metabolic stability.[4]

• 7-Iodo Substitution: The introduction of a halogen, such as iodine, at the 7-position can further modulate the compound's electronic and steric properties, potentially enhancing its inhibitory potency and providing a handle for further chemical modification.

• 2',3'-Dideoxy Ribose Moiety: The absence of hydroxyl groups at both the 2' and 3' positions of the sugar ring is a classic chain-terminating modification. Once the triphosphate form of the analog is incorporated into a growing nucleic acid chain, the lack of a 3'-OH group prevents the formation of the next phosphodiester bond, halting replication.[5]

Together, these features create a molecule designed for potent and selective interference with viral replication, making 7-deaza-7-iodo-2',3'-dideoxyadenosine and its analogs compelling candidates for antiviral drug discovery.[6]

Core Mechanism of Action: Chain Termination

The primary antiviral mechanism of 7-deaza-2',3'-dideoxyadenosine analogs is the termination of viral nucleic acid synthesis. This multi-step process is initiated once the compound enters a host cell.

• Anabolic Phosphorylation: Host cell kinases recognize the nucleoside analog and sequentially phosphorylate it to its monophosphate, diphosphate, and finally, its active triphosphate form.

• Competitive Inhibition: The resulting 7-deaza-7-iodo-2',3'-dideoxyadenosine triphosphate (ddITP) acts as a competitive substrate for the natural deoxyadenosine triphosphate (dATP) during viral replication.

• Incorporation and Chain Termination: The viral polymerase (e.g., reverse transcriptase or RNA-dependent RNA polymerase) incorporates the analog into the nascent DNA or RNA strand. Due to the absence of a 3'-hydroxyl group, the polymerase cannot catalyze the addition of the next nucleotide, leading to obligate chain termination and the cessation of viral genome replication.[7]

Caption: Intracellular activation and mechanism of action for 7-deaza-ddA analogs.

Comparative Antiviral Efficacy: A Data-Driven Overview

The true measure of an antiviral candidate lies in its potency against specific viruses and its selectivity, meaning its ability to inhibit the virus without harming the host cell. The selectivity index (SI), calculated as the ratio of the 50% cytotoxic concentration (CC50) to the 50% effective concentration (EC50), is a critical metric. A higher SI value indicates a more promising therapeutic window.[8]

While specific data for 7-deaza-7-iodo-2',3'-dideoxyadenosine is concentrated in research settings, we can compare the performance of related, well-documented 7-deazapurine and dideoxyadenosine analogs to understand the potential of this structural class.

Compound/Analog Class	Target Virus	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)	Reference
2',3'-dideoxyadenosine (ddAdo)	HIV-1	3 - 6	889	~148 - 296	[9]
2,6-diaminopurine-ddR (ddDAPR)	HIV-1	2.4 - 3.8	477	~125 - 199	[9]
7-Deazaneplanocin A (7-DNPA)	HBV	0.3 - 3.3	>100	>30	[10]
7-Deazaneplanocin A (7-DNPA)	HCV	1.8 - 20.1	>100	>5	[10]
7-Deaza-2'-C-Methyl-Adenosine	HCV	~0.4	>100	>250	[3]
7-Deaza-7-iodo-2'-deoxyadenosine	Herpes Simplex Virus (HSV-1, HSV-2)	Data not publicly quantified	Data not publicly quantified	-	[]

Analysis of Performance:

• Anti-HIV Activity: The parent compound, 2',3'-dideoxyadenosine (ddAdo), shows potent activity against HIV-1.[9] Modifications to the purine base, such as in ddDAPR, can maintain or slightly improve this potency.[9] It is hypothesized that 7-deaza-7-iodo-ddA would exhibit similar activity, potentially with altered metabolic stability due to the modified base.

• Anti-Hepatitis Virus Activity: Analogs based on the 7-deazapurine scaffold, such as 7-Deazaneplanocin A, have demonstrated significant activity against both Hepatitis B Virus (HBV) and Hepatitis C Virus (HCV).[10] The high selectivity index of 7-Deaza-2'-C-Methyl-Adenosine against HCV is particularly noteworthy, highlighting the potential of this scaffold to produce highly selective inhibitors.[3][12] The 7-iodo modification in this context could further enhance interactions with the viral polymerase.

Experimental Protocols for Efficacy and Cytotoxicity Assessment

To ensure the trustworthiness and reproducibility of antiviral data, standardized, self-validating protocols are essential. The following sections detail the core methodologies for determining the CC50 and EC50 values.

Protocol: Cytotoxicity Assay (CC50 Determination)

This assay determines the concentration of the test compound that is toxic to the host cells, a crucial parameter for calculating the selectivity index.[13] The MTT assay, which measures mitochondrial metabolic activity as an indicator of cell viability, is a common method.

Caption: Workflow for determining the 50% cytotoxic concentration (CC50).

Step-by-Step Methodology:

• Cell Seeding: Seed a suitable host cell line (e.g., Vero, MT-4, Huh7) into a 96-well microtiter plate at a predetermined density (e.g., 1 x 10⁴ cells/well) and incubate overnight to allow for cell attachment.[13]

• Compound Preparation: Prepare a stock solution of the 7-deaza-7-iodo-2',3'-dideoxyadenosine analog in a suitable solvent like DMSO. Perform serial dilutions in cell culture medium to achieve a range of final concentrations.[14]

• Treatment: Remove the overnight culture medium from the cells and add 100 µL of the medium containing the various compound dilutions. Include untreated cell control wells.

• Incubation: Incubate the plate under standard conditions (e.g., 37°C, 5% CO₂) for a duration matching the planned antiviral assay (typically 48-72 hours).[13]

• Viability Assessment: Add a cell viability reagent such as MTT or XTT to each well and incubate for 2-4 hours. This allows viable cells to convert the tetrazolium salt into a colored formazan product.

• Data Acquisition: Solubilize the formazan product and measure the absorbance using a microplate reader at the appropriate wavelength.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability percentage against the log of the compound concentration and use non-linear regression analysis to determine the CC50 value.[14]

Protocol: Antiviral Plaque Reduction Assay (EC50 Determination)

This assay is a gold standard for quantifying the ability of a compound to inhibit viral infection and replication by counting the reduction in the formation of viral plaques.[15][16]

Caption: Workflow for determining the 50% effective concentration (EC50).

Step-by-Step Methodology:

• Cell Seeding: Seed host cells in multi-well plates (e.g., 6-well or 12-well) and grow until a confluent monolayer is formed.

• Infection: Aspirate the medium and infect the cell monolayers with a standardized amount of virus (e.g., 100 plaque-forming units, PFU) for 1-2 hours to allow for viral attachment.

• Treatment: Remove the virus inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose or methylcellulose) mixed with serial dilutions of the test compound. This overlay prevents the indiscriminate spread of progeny virus, localizing infection to form discrete plaques. Include a virus control (no compound) and a cell control (no virus, no compound).

• Incubation: Incubate the plates for several days until visible plaques develop in the virus control wells.[16]

• Visualization: Fix the cells (e.g., with 10% formalin) and stain them with a dye such as crystal violet, which stains viable cells but leaves the plaques (areas of dead/lysed cells) unstained.

• Plaque Counting: Count the number of plaques in each well.

• Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the virus control. Determine the EC50 value by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.[8][17]

Concluding Remarks and Future Directions

The strategic combination of a 7-deazapurine core, a 7-iodo substituent, and a 2',3'-dideoxy sugar moiety presents a compelling scaffold for the development of novel antiviral agents. The available data on related analogs suggest that these compounds are likely to exhibit potent activity against a range of RNA and DNA viruses, including HIV, HBV, HCV, and HSV, by acting as definitive chain terminators of nucleic acid synthesis.

The path forward requires a systematic evaluation of 7-deaza-7-iodo-2',3'-dideoxyadenosine and its direct derivatives. Key future work should include:

• Broad-Spectrum Screening: Evaluating the lead compounds against a wide panel of viruses to determine their full spectrum of activity.

• Resistance Profiling: Conducting in vitro selection experiments to identify potential resistance mutations in viral polymerases, which is critical for predicting long-term clinical viability.[8][18]

• Pharmacokinetic Studies: Assessing the absorption, distribution, metabolism, and excretion (ADME) properties of these analogs to determine their suitability for in vivo applications.

• Prodrug Development: To enhance cellular uptake and phosphorylation efficiency, the development of prodrug forms, such as ProTide technology, should be explored.[7]

By leveraging the established protocols and building on the foundational knowledge of nucleoside analog chemistry, the exploration of 7-deaza-7-iodo-2',3'-dideoxyadenosine analogs offers a promising avenue for discovering the next generation of antiviral therapeutics.

References

• Antiviral assay -Antimicrobial assay -Microbiology-BIO-PROTOCOL. (n.d.). Bio-protocol. Retrieved February 13, 2026, from [Link]

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• 4′-Modified Nucleosides for Antiviral Drug Discovery: Achievements and Perspectives. (2022, January 25). Accounts of Chemical Research. Retrieved February 13, 2026, from [Link]

• Protocol for analyzing and visualizing antiviral immune responses after acute infection of the murine oral mucosa. (n.d.). STAR Protocols. Retrieved February 13, 2026, from [Link]

• Prodrug strategies in developing antiviral nucleoside analogs. (2026, January 2). MedChemComm. Retrieved February 13, 2026, from [Link]

• Synthesis of Nucleoside Analogues and Elucidation of their Antiviral Mechanisms. (2025, May 11). University of Auckland Research Repository. Retrieved February 13, 2026, from [Link]

• Antiviral Product Development — Conducting and Submitting Virology Studies to the Agency. (n.d.). U.S. Department of Health and Human Services. Retrieved February 13, 2026, from [Link]

• Diversification of Nucleoside Analogues as Potent Antiviral Drug Leads. (2023, June 17). bioRxiv. Retrieved February 13, 2026, from [Link]

• Identification and evaluation of antiviral activity of novel compounds targeting SARS-CoV-2 virus by enzymatic and antiviral assays, and computational analysis. (2024, January 14). Journal of Enzyme Inhibition and Medicinal Chemistry. Retrieved February 13, 2026, from [Link]

• Extrapolation of antiviral EC50 to 100% human serum. (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Antiviral Drug Screening. (2021, March 21). Virology Research Services. Retrieved February 13, 2026, from [Link]

• A 7-Deaza-Adenosine Analog Is a Potent and Selective Inhibitor of Hepatitis C Virus Replication with Excellent Pharmacokinetic Properties. (2004, October). Antimicrobial Agents and Chemotherapy. Retrieved February 13, 2026, from [Link]

• Synthesis, Cytotoxicity, and Mechanistic Evaluation of 7-Deazapurine-Based Neplanocin Analogues as Selective Anti-HBV Agents. (2025, August 30). ResearchGate. Retrieved February 13, 2026, from [Link]

• Improved synthesis and polymerase recognition of 7-deaza-7-modified α-l-threofuranosyl guanosine analogs. (n.d.). RSC Advances. Retrieved February 13, 2026, from [Link]

• New Flexible Analogues of 8-Aza-7-deazapurine Nucleosides as Potential Antibacterial Agents. (2023, October 21). Molecules. Retrieved February 13, 2026, from [Link]

• A 7-deaza-adenosine analog is a potent and selective inhibitor of hepatitis C virus replication with excellent pharmacokinetic properties. (2004, October). Antimicrobial Agents and Chemotherapy. Retrieved February 13, 2026, from [Link]

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